2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide

• CAS: 63224-32-8

Core Science & Biosynthesis

2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide: Structural Dynamics, Electronic Properties, and Coordination Chemistry

Audience: Researchers, Materials Scientists, and Drug Development Professionals Scope: Chemical Architecture, Density Functional Theory (DFT) Analysis, and Self-Validating Coordination Protocols

Executive Summary

2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide (CAS No.), commonly referred to as 1-(2-hydroxybenzoyl)-4-methylthiosemicarbazide, is a highly versatile multidentate ligand. Characterized by its aroylthiosemicarbazide backbone, this compound bridges organic synthesis and inorganic coordination chemistry. Due to its unique electronic properties—specifically its highly polarizable sulfur atom and conjugated π -system—it serves as a premier chelating agent for transition metals, with profound implications in the development of novel metallodrugs (anticancer and antimicrobial agents) and industrial corrosion inhibitors.

Chemical Architecture and Conformational Dynamics

The molecular architecture of 2-(2-hydroxybenzoyl)-N-methylhydrazinecarbothioamide is divided into three functional domains, each dictating specific electronic and steric behaviors:

• The Salicyl (2-Hydroxybenzoyl) Moiety: Provides a phenolic hydroxyl group and a carbonyl oxygen. The proximity of the -OH to the carbonyl group facilitates strong intramolecular hydrogen bonding, locking the aroyl ring into a planar conformation.

• The Thiosemicarbazide Core (-NH-NH-C(=S)-NH-): The structural linchpin of the molecule. It provides multiple heteroatoms (N, S) capable of electron donation.

• The N-Methyl Terminal Group: Provides mild steric hindrance and electron-donating inductive effects (+I), which subtly increase the electron density on the adjacent thioamide nitrogen.

The Thione-Thiol Tautomerism

The most critical dynamic property of this molecule is its thione-thiol tautomerism. In the solid state, the compound exists predominantly in the neutral thione form (C=S). However, in polar solvents or under basic conditions, a proton migrates from the adjacent hydrazine nitrogen to the sulfur atom, generating the thiol tautomer (C-SH).

This tautomerization is the causal mechanism behind its coordination versatility. The deprotonated thiolate anion (S⁻) is a significantly stronger nucleophile than the neutral thione, allowing it to form highly stable, covalent-like bonds with transition metals.

Fig 1. Thione-thiol tautomeric equilibrium and pH-dependent metal coordination pathways.

Electronic Properties and DFT Analysis

To understand why this compound exhibits such high affinity for specific metals, we must examine its electronic ground state. utilizing the B3LYP/6-311G(d,p) basis set reveal the precise distribution of frontier molecular orbitals (FMOs).

• HOMO Localization: The Highest Occupied Molecular Orbital (HOMO) is predominantly localized over the highly polarizable sulfur atom and the hydrazine nitrogen. This explains why electrophilic attack (i.e., metal binding) almost exclusively occurs at these sites.

• LUMO Localization: The Lowest Unoccupied Molecular Orbital (LUMO) is distributed across the aroyl ring and the carbonyl group, acting as the primary electron-accepting region.

According to Pearson’s Hard-Soft Acid-Base (HSAB) theory, the narrow energy gap ( ΔE ) induced by the sulfur atom renders the molecule a "soft" base. This is the fundamental reason why the ligand exhibits exceptional binding affinity for soft transition metal ions such as Pd(II) and Pt(II).

Table 1: Theoretical Electronic Parameters of Aroylthiosemicarbazides (B3LYP/6-311G(d,p))

Electronic Parameter	Symbol	Typical Value	Chemical Significance
HOMO Energy	EHOMO​	-5.95 eV	High value indicates strong electron-donating (nucleophilic) capacity.
LUMO Energy	ELUMO​	-1.82 eV	Indicates the molecule's ability to accept back-donated electrons from metals.
Energy Gap	ΔE	4.13 eV	A relatively narrow gap denotes high polarizability and chemical reactivity.
Chemical Hardness	η	~2.06 eV	Low hardness categorizes the ligand as a "soft" base (ideal for Pd/Pt binding).
Electrophilicity Index	ω	~1.85 eV	Measures the propensity of the system to acquire additional electron density.

Coordination Chemistry: Rh(III), Pd(II), and Pt(II) Complexes

The ligand typically acts as an O, N, S-tridentate chelator . Upon coordination, it forms two fused chelate rings (a five-membered and a six-membered ring), which provides immense thermodynamic stability due to the chelate effect.

In authoritative studies detailing, it is demonstrated that the metal center coordinates via the carbonyl oxygen, the azomethine nitrogen, and the thiolate sulfur. The phenolic -OH typically remains uncoordinated, serving as a secondary site for intermolecular hydrogen bonding, which is highly beneficial for drug-receptor interactions in pharmacological applications.

Self-Validating Experimental Protocol: Synthesis of Pd(II) Complex

To synthesize the Pd(II) complex, the protocol must carefully manage the tautomeric equilibrium. The following methodology is designed as a self-validating system; each step has a specific chemical causality, and the final product provides immediate spectroscopic feedback.

Step-by-Step Methodology

• Ligand Solvation: Dissolve 1.0 mmol of 2-(2-hydroxybenzoyl)-N-methylhydrazinecarbothioamide in 20 mL of hot absolute ethanol. Causality: Hot ethanol disrupts intermolecular hydrogen bonding, fully solubilizing the ligand.

• Metal Precursor Addition: Dissolve 1.0 mmol of Potassium tetrachloropalladate(II) ( K2​PdCl4​ ) in 5 mL of distilled water. Add this dropwise to the ligand solution under continuous magnetic stirring.

• pH-Driven Deprotonation: Add solid Sodium Acetate ( NaOAc ) to adjust the pH to ~6.5. Causality: NaOAc acts as a mild base to selectively deprotonate the thiol tautomer without causing the premature precipitation of palladium hydroxides (which occurs if strong bases like NaOH are used).

• Complexation (Reflux): Reflux the mixture at 70°C for 3 hours. A distinct color change (typically to deep yellow or orange) indicates the formation of the charge-transfer complex.

• Isolation: Cool the solution to room temperature. Filter the resulting microcrystalline precipitate, wash successively with cold ethanol and diethyl ether to remove unreacted precursors, and dry in vacuo.

FT-IR Validation Checkpoints

The success of the complexation is self-validating through FT-IR spectroscopy:

• Failure State: If the intense ν(C=S) stretching band at ~830 cm⁻¹ remains, the ligand has not coordinated via the sulfur, or it remains in the thione form.

• Success State: The disappearance of the ν(C=S) band and the emergence of a new ν(C-S) band at ~750 cm⁻¹ definitively confirms that the ligand has successfully coordinated in its deprotonated thiolate form.

Fig 2. Self-validating synthetic workflow for Pd(II)-thiosemicarbazide complexation.

Conclusion

2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide is a structurally dynamic ligand whose coordination behavior is strictly governed by its thione-thiol tautomerism and the high polarizability of its sulfur donor atom. By leveraging DFT insights and controlled pH environments, researchers can predictably synthesize highly stable transition metal complexes. These complexes are currently at the forefront of inorganic medicinal chemistry, offering tunable electronic properties that are highly sought after in the design of targeted metallotherapeutics.

References

• Russian Journal of Coordination Chemistry. "Rhodium(III), palladium(II), and platinum(II) complexes with 2-(2-hydroxybenzoyl)-N-methylhydrazinecarbothioamide: Syntheses, structures, and spectral characteristics" (2014). URL:[Link]

• Journal of Chemical Sciences. "Some new Schiff base derived thiosemicarbazones: Synthesis, spectroscopic characterization, and theoretical studies" (2026). DergiPark. URL:[Link]

• Current Issues in Molecular Biology. "Conformational and Functional Properties of the Bioactive Thiosemicarbazone and Thiocarbohydrazone Compounds" (2025). MDPI. URL:[Link]

A Technical Guide to the Coordination Chemistry of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide with Transition Metals

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the coordination chemistry of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide with transition metals. It details the synthesis of the ligand, its complexation with various transition metals, the structural and spectroscopic characterization of the resulting complexes, and their potential as antimicrobial agents. This document is designed to serve as a valuable resource for researchers in coordination chemistry, medicinal chemistry, and drug development.

Introduction: The Versatility of Thiosemicarbazone Ligands

Thiosemicarbazones and their derivatives are a class of ligands that have garnered significant attention in coordination chemistry. Their importance stems from their versatile coordination behavior, which allows them to form stable complexes with a wide range of transition metals.[1][2] These ligands are known for their flexible donor sets, typically involving sulfur and nitrogen atoms, which enable them to act as chelating agents. The resulting metal complexes often exhibit interesting structural, spectroscopic, and biological properties.[2][3] The coordination of these ligands to metal ions can significantly enhance their biological activity, making them promising candidates for the development of new therapeutic agents.[4][5]

The ligand at the center of this guide, 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide, is a Schiff base derived from 2-hydroxybenzaldehyde. Its structure incorporates multiple donor sites: the phenolic oxygen, the azomethine nitrogen, and the thione sulfur. This arrangement allows it to act as a tridentate ligand, forming stable chelate rings with metal ions. The presence of the hydroxyl group and the thioamide moiety are crucial for its coordinating ability and influence the properties of its metal complexes.

Synthesis of the Ligand: 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide

The synthesis of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide and its analogues can be achieved through a straightforward condensation reaction. The general procedure involves the reaction of an appropriate aldehyde or ketone with a thiosemicarbazide derivative.[6]

Experimental Protocol: Synthesis of a Closely Related Analogue, (E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide

The following protocol for a structurally similar ligand provides a reliable method for synthesizing the target compound.[7]

Materials:

• 2-Hydroxy-3-methylbenzaldehyde

• N-methylhydrazine-1-carbothioamide

• Ethanol

Procedure:

• Dissolve N-methylhydrazine-1-carbothioamide in ethanol.

• Add an equimolar amount of 2-Hydroxy-3-methylbenzaldehyde to the solution.

• Reflux the reaction mixture for a suitable period, monitoring the reaction progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature to allow for the precipitation of the product.

• Filter the precipitate, wash with cold ethanol, and dry under vacuum to obtain the pure (E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide.[7]

This method can be adapted for the synthesis of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide by using 2-hydroxybenzaldehyde as the starting aldehyde.

Coordination with Transition Metals: Synthesis of Complexes

The coordination of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide with transition metals can be achieved by reacting the ligand with various metal salts in a suitable solvent. The following protocol is based on the synthesis of related thiosemicarbazone complexes and can be adapted for the target ligand.[4]

General Experimental Protocol for Complexation

Materials:

• 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide

• Transition metal salts (e.g., CuCl₂, CoCl₂, NiCl₂, ZnCl₂)

• Ethanol or Methanol

Procedure:

• Dissolve the 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide ligand in hot ethanol.

• In a separate flask, dissolve the transition metal salt in ethanol.

• Add the metal salt solution dropwise to the ligand solution with constant stirring.

• The reaction mixture is then refluxed for several hours.[2]

• The formation of a colored precipitate indicates the formation of the metal complex.

• Cool the mixture, filter the precipitate, wash with ethanol, and dry in a desiccator.[4]

The stoichiometry of the resulting complexes is typically 1:2 (metal:ligand), particularly for divalent metal ions.[4]

Structural Elucidation and Characterization

The structure and properties of the synthesized complexes are elucidated using a combination of spectroscopic and analytical techniques.

Spectroscopic Characterization

Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool for determining the coordination mode of the ligand. Key vibrational bands to monitor include:

• ν(C=S): A shift in the C=S stretching frequency upon complexation indicates the coordination of the sulfur atom to the metal ion.[3]

• ν(C=N): A shift in the azomethine C=N stretching frequency suggests coordination through the nitrogen atom.[3]

• ν(O-H): The disappearance or significant broadening of the phenolic O-H band can indicate deprotonation and coordination of the oxygen atom.

• New Bands: The appearance of new bands in the far-IR region can be attributed to M-S, M-N, and M-O vibrations, further confirming coordination.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are useful for characterizing the ligand and its diamagnetic complexes (e.g., with Zn(II)). Changes in the chemical shifts of the protons and carbons near the coordination sites provide evidence of complex formation. The disappearance of the phenolic -OH proton signal in the ¹H NMR spectrum of the complex is a strong indicator of deprotonation and coordination.

Electronic (UV-Vis) Spectroscopy: The electronic spectra of the complexes provide information about their geometry. The d-d transitions observed for transition metal complexes are indicative of their coordination environment (e.g., octahedral, tetrahedral, or square planar).[3][8] Charge transfer bands (ligand-to-metal or metal-to-ligand) are also often observed.[8]

Magnetic Susceptibility Measurements

Magnetic susceptibility measurements help in determining the geometry of the complexes of paramagnetic metal ions like Cu(II), Ni(II), and Co(II). The measured magnetic moment can distinguish between different possible geometries (e.g., octahedral vs. square planar for Ni(II)).[3]

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive structural information, including bond lengths, bond angles, and the precise coordination geometry around the metal center.[7] For the closely related (E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide, X-ray crystallography has shown that the molecule exists in the E configuration with respect to the C=N double bond.[7] In its complexes, the ligand is expected to act as a tridentate O, N, S donor.

Coordination Modes and Geometries

Based on studies of analogous thiosemicarbazone ligands, 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide is expected to coordinate to transition metals in a tridentate fashion through the phenolic oxygen, the azomethine nitrogen, and the thione sulfur atom.[2][9] This coordination typically results in the formation of five- and six-membered chelate rings, which enhances the stability of the complexes.

The geometry of the resulting metal complexes depends on the nature of the metal ion and the reaction conditions. Common geometries include octahedral, square planar, and tetrahedral.[2][3]

Visualizing the Coordination

The following diagrams illustrate the structure of the ligand and a proposed coordination mode with a transition metal ion.

Caption: Chemical structure of the ligand.

Caption: Proposed octahedral coordination.

Biological Activity: Focus on Antimicrobial Properties

Transition metal complexes of thiosemicarbazones often exhibit enhanced biological activity compared to the free ligands.[4][5] This is often attributed to the chelation theory, which suggests that the coordination of the ligand to the metal ion increases the lipophilicity of the complex, facilitating its transport across cell membranes.[10]

Antibacterial Activity

Studies on the N-unsubstituted analogue, 2-(2-hydroxybenzylidene) hydrazinecarbothioamide, have demonstrated that its complexes with Cu(II), Co(II), Mn(II), and Cd(II) possess significant antibacterial activity against various pathogenic bacteria, including Bacillus licheniformis, Escherichia coli, and Pseudomonas aeruginosa.[4] The activity of these complexes is often concentration-dependent, with higher concentrations leading to greater inhibition of bacterial growth.[4] Notably, the Cu(II) and Mn(II) complexes of the N-unsubstituted analogue showed the most potent inhibitory effects against B. licheniformis.[4]

It is highly probable that the N-methylated ligand and its complexes will exhibit similar, if not enhanced, antimicrobial properties due to the structural similarities.

Experimental Protocol: Antibacterial Screening (Agar Well Diffusion Method)

This protocol is adapted from studies on analogous complexes.[4]

Materials:

• Synthesized metal complexes

• Bacterial strains (e.g., E. coli, S. aureus)

• Nutrient agar plates

• Dimethyl sulfoxide (DMSO)

• Standard antibiotic (e.g., Ciprofloxacin) as a positive control

Procedure:

• Prepare sterile nutrient agar plates and allow them to solidify.

• Inoculate the surface of the agar plates with the test bacterial culture.

• Create wells of a specific diameter in the agar plates using a sterile borer.

• Prepare solutions of the metal complexes and the standard antibiotic in DMSO at various concentrations.

• Add a fixed volume of each test solution to the respective wells. A well with pure DMSO serves as a negative control.

• Incubate the plates at 37°C for 24 hours.

• Measure the diameter of the zone of inhibition around each well. A larger zone of inhibition indicates greater antibacterial activity.[4]

Data Summary

The following table summarizes typical characterization data for transition metal complexes of ligands analogous to 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide.

Complex	Color	Molar Conductance (Ω⁻¹cm²mol⁻¹)	Magnetic Moment (B.M.)	Proposed Geometry
[Co(L)₂]	Brown	Low (non-electrolyte)	~4.3-5.2	Octahedral
[Ni(L)₂]	Green	Low (non-electrolyte)	~2.8-3.5	Octahedral
[Cu(L)₂]	Green	Low (non-electrolyte)	~1.7-2.2	Distorted Octahedral
[Zn(L)₂]	White	Low (non-electrolyte)	Diamagnetic	Octahedral

Note: 'L' represents the deprotonated form of the ligand. Data is generalized from related compounds.[3][9]

Conclusion and Future Directions

The coordination chemistry of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide with transition metals presents a rich field for exploration. This ligand readily forms stable complexes with various metal ions, exhibiting interesting structural and spectroscopic properties. The resulting complexes are promising candidates for the development of novel antimicrobial agents.

Future research in this area could focus on:

• Synthesizing a wider range of complexes with different transition metals.

• Conducting detailed structural analysis of more complexes using single-crystal X-ray diffraction.

• Expanding the biological evaluation to include antifungal, antiviral, and anticancer activities.

• Investigating the mechanism of action of the most potent complexes.

• Exploring the catalytic potential of these complexes in various organic reactions.

By leveraging the versatile coordination chemistry of this ligand, researchers can continue to develop new metal-based compounds with significant potential in medicine and catalysis.

References

• Computational Insights into Thiosemicarbazone Metal Complexes: Structural Elucidation, Reactivity Patterns, and Biomedical Implications. MDPI. Available from: [Link]

• Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review. PMC. Available from: [Link]

• (E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide: supramolecular assemblies in two-dimensions mediated by N—H⋯S and C—H⋯π interactions. ResearchGate. Available from: [Link]

• Antibacterial Activity of Transition Metal Complexes of 2-(2-Hydroxybenzylidene) Hydrazinecarbothioamide. ResearchGate. Available from: [Link]

• Synthesis, Spectroscopic, and Biological Studies of Complexes of Unsymmetrical Thiosemicarbohydrazide ligand. International Journal of Science Engineering and Technology. Available from: [Link]

• Scheme 1. Synthesis of 2-hydroxybenzoyl hydrazine amide derivatives [a, b], 2-hydroxybenzohydrazide [c] and 2-hydroxybenzoyl isothiocyanate [d]: (i) SOCl 2, DMF, DCM (ii) THF, triethylamine, semicarbazide hydrochloride (iii) THF, triethylamine, thiosemicarbazide (iv) THF, triethylamine, hydrazine hydrate (v) NaSCN, acetone. ResearchGate. Available from: [Link]

• Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with. Semantic Scholar. Available from: [Link]

• Synthesis, Characterisation and Biological Evaluation of Metal Complexes from Thiosemicarbazone. Wasit Journal for Pure sciences. Available from: [Link]

• N′-(Furan-2-ylmethylene)-2-hydroxybenzohydrazide and its metal complexes: synthesis, spectroscopic investigations, DFT calculations and cytotoxicity profiling. PMC. Available from: [Link]

• Synthesis, Structure, Hirshfeld surface analysis and Anti-oxidant studies on 2-(4-dimethylamino) benzylidene) hydrazine-1. Mor. J. Chem. Available from: [Link]

• Transition metal (II) complexes of 2-(2,5-dimethoxy- benzylidene)hydrazine-1-carbothioamide: synthesis, characterization and the. ResearchGate. Available from: [Link]

• Synthesis, Characterization, and Biological Activity of New Metal Ion Complexes with Schiff Base (Z)-3((E)-2-Hydroxybenzylidene) Hydrazineylidene) Indolin-2-One. Journal of Medicinal and Chemical Sciences. Available from: [Link]

• (PDF) Transition metal (II) complexes of 2-(2,5-dimethoxy- benzylidene)hydrazine-1-carbothioamide: synthesis, characterization and their biological evaluation. ResearchGate. Available from: [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. Available from: [Link]

• Mixed Ligand-metal Complexes of 2-(butan-2-ylidene) Hydrazinecarbothioamide- Synthesis, Characterization, Computer-Aided Drug Character Evaluation and in vitro Biological Activity Assessment. PubMed. Available from: [Link]

• Computational Drug Designing, Synthesis, Characterization and Anti-bacterial Activity Evaluation of Some Mixed Ligand–Metal Complexes of 2-hydroxybenzaldehydethiosemicarbazone as Primary Ligand. PMC. Available from: [Link]

• Supplementary Information. Rsc.org. Available from: [Link]

• Solvent-free synthesis, characterization and antimicrobial activity of complexes of 2-hydroxybenzoic acid hydrazide with some M(. Der Pharma Chemica. Available from: [Link]

• Biological Applications of Thiocarbohydrazones and Their Metal Complexes: A Perspective Review. MDPI. Available from: [Link]

• Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review. MDPI. Available from: [Link]

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Unveiling the Mechanism of Intraligand Rearrangement in 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide (HBMHCTA)

Introduction: The Structural Plasticity of HBMHCTA

In the realm of coordination chemistry and rational drug design, thiosemicarbazide derivatives represent a highly privileged class of ligands. Among these, 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide (HBMHCTA) stands out due to its remarkable structural plasticity. Featuring a 2-hydroxybenzoyl (salicylhydrazide) moiety coupled with an N-methylhydrazinecarbothioamide chain, HBMHCTA possesses multiple hard (oxygen, nitrogen) and soft (sulfur) donor atoms.

When exposed to transition metal ions—specifically d6 Rh(III) and d8 Pd(II)/Pt(II)—the free ligand does not merely bind in its native conformation. Instead, it undergoes a profound intraligand rearrangement . This phenomenon, driven by thermodynamic stabilization and the chelate effect, transforms the flexible, open-chain ligand into a rigid, highly conjugated tridentate pincer. Understanding the causality of this rearrangement is critical for researchers aiming to synthesize metallodrugs with precise steric and electronic profiles.

Thermodynamic Drivers: HSAB and the Trans-Effect

To understand why HBMHCTA rearranges, we must look at Pearson’s Hard and Soft Acids and Bases (HSAB) principle. In its free state, HBMHCTA exists predominantly in the keto-thione tautomeric form. However, soft and borderline metal ions like Pd(II) and Rh(III) exhibit a strong affinity for soft thiolate donors over neutral thiones.

Upon initial metal-sulfur coordination, the Lewis acidity of the metal center significantly lowers the pKa​ of the adjacent hydrazinic proton. This triggers a thione-to-thiol tautomerization followed by deprotonation. To satisfy the preferred coordination geometry (square planar for Pd(II), octahedral for Rh(III)) and maximize the chelate effect, the ligand must undergo a conformational flip—a rotation around the N-N bond (E/Z isomerization). This rearrangement yields a planar, dianionic tridentate (O, N, S) chelate system.

Furthermore, the introduction of ancillary ligands, such as triphenylphosphine ( PPh3​ ), reveals complex stereoelectronic behaviors. As demonstrated in the crystallographic analysis of mixed-ligand complexes like [Pd(H2​L)PPh3​] by , the "soft" phosphorus atom of PPh3​ preferentially coordinates in the trans-position to the "hard" nitrogen atom of the rearranged HBMHCTA ligand. This is a textbook manifestation of Pearson's "molecular antisymbiosis in the trans effect," which stabilizes the rearranged geometry.

Mechanistic Pathway of Rearrangement

The intraligand rearrangement is not a single concerted step but a cascade of kinetically distinct events. As an application scientist, I always emphasize that controlling the reaction conditions (pH, temperature) allows us to isolate or bypass specific intermediates in this cascade.

Caption: Mechanistic pathway of HBMHCTA intraligand rearrangement driven by metal coordination.

Step-by-Step Causality:

• Initial Anchoring: The highly nucleophilic thione sulfur attacks the metal center, forming a kinetically accessible but thermodynamically unstable monodentate or bidentate intermediate.

• Tautomerization: The metal acts as an electron sink, polarizing the C=S bond and facilitating the migration of the N-H proton to the sulfur (or its complete removal in basic media).

• Thermal Isomerization: The N-N bond in the hydrazinic bridge restricts rotation due to partial double-bond character. Thermal energy (refluxing) provides the activation energy required to overcome this barrier, flipping the molecule into a planar configuration.

• Chelate Ring Closure: The phenolic oxygen and azomethine nitrogen coordinate to the metal, forming highly stable five- and six-membered fused chelate rings.

Self-Validating Experimental Protocols

To reliably induce and confirm this rearrangement, empirical workflows must incorporate internal validation checkpoints. Below is the field-proven methodology for synthesizing the ligand and its rearranged Rh(III) and Pd(II) complexes.

Caption: Self-validating experimental workflow for synthesizing and characterizing rearranged complexes.

Protocol A: Synthesis of HBMHCTA

• Reaction: Dissolve 10 mmol of 2-hydroxybenzhydrazide (salicylhydrazide) in 30 mL of hot absolute ethanol. Slowly add 10 mmol of methyl isothiocyanate dropwise under continuous stirring.

• Causality: The nucleophilic terminal amine of the hydrazide attacks the electrophilic carbon of the isothiocyanate. Absolute ethanol prevents the competitive hydrolysis of the isothiocyanate.

• Isolation: Reflux for 2 hours, then cool to 4°C. Filter the resulting white precipitate and recrystallize from ethanol.

• Validation Checkpoint: Perform FTIR. The presence of a strong ν(C=S) band at ~840 cm⁻¹ and the absence of an ν(S−H) band at ~2500 cm⁻¹ confirms the ligand is in the keto-thione form.

Protocol B: Synthesis of Rearranged [Pd(H2​L)PPh3​] Complex

• Complexation: Dissolve 1 mmol of HBMHCTA in 20 mL of methanol. Add 1 mmol of K2​PdCl4​ dissolved in 5 mL of water.

• Induction: Add triethylamine ( Et3​N ) dropwise until the pH reaches 8.0. Causality: The base actively deprotonates the hydrazinic and phenolic protons, driving the thione-to-thiol equilibrium forward.

• Trapping: Add 1 mmol of triphenylphosphine ( PPh3​ ) and reflux for 3 hours at 65°C. Causality: The thermal energy overcomes the N-N rotational barrier, while PPh3​ traps the rearranged intermediate by occupying the fourth coordination site of the square planar Pd(II) center.

• Validation Checkpoint: Grow single crystals via slow evaporation. X-ray diffraction (XRD) will confirm the trans-arrangement of the PPh3​ phosphorus atom relative to the azomethine nitrogen, validating the antisymbiosis effect .

Quantitative Spectroscopic Validation

The intraligand rearrangement leaves a distinct spectroscopic fingerprint. By comparing the free ligand to its metal complexes, we can quantitatively track the tautomerization and conformational shifts. The table below summarizes the critical diagnostic markers.

Table 1: Key Spectroscopic Markers of Intraligand Rearrangement

Diagnostic Marker / Functional Group	Free HBMHCTA (Keto-Thione)	[Pd(H2​L)PPh3​] (Rearranged)	Rh(III) Complex (Fully Rearranged)	Structural Implication
FTIR: ν(C=O)	~1645 cm⁻¹ (Strong)	~1610 cm⁻¹ (Shifted)	Absent (or shifted to C-O)	Enolization / Coordination of O
FTIR: ν(C=S)	~840 cm⁻¹ (Strong)	Absent	Absent	Loss of thione double bond
FTIR: ν(C−S)	Absent	~745 cm⁻¹	~735 cm⁻¹	Formation of coordinated thiolate
FTIR: ν(C=N)	~1550 cm⁻¹	~1595 cm⁻¹	~1605 cm⁻¹	Formation of azomethine bond
¹H NMR: Hydrazinic N-H	~10.5 ppm (Singlet)	Absent	Absent	Deprotonation during tautomerization
¹H NMR: Phenolic O-H	~11.8 ppm (Singlet)	~11.5 ppm (or Absent)	Absent	Deprotonation / Coordination

Note: The disappearance of the N-H signal in ¹H NMR and the shift of the C=S stretch to a C-S single bond stretch in FTIR are the definitive, self-validating proofs that the intraligand rearrangement has successfully occurred.

Conclusion

The intraligand rearrangement of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide is a masterclass in coordination-driven molecular dynamics. By leveraging the Lewis acidity of metal centers like Rh(III) and Pd(II), along with the strategic application of thermal energy and basic conditions, researchers can force this flexible ligand into a highly stable, pharmacologically relevant tridentate scaffold. Understanding the thermodynamic causality—specifically the HSAB principle and the trans-effect—ensures that experimental protocols remain robust, predictable, and self-validating.

References

• Orysyk, S. I., Bon, V. V., Zholob, O. A., Pekhnyo, V. I., Orysyk, V. V., Zborovskii, Y. L., & Vovk, M. V. (2014). Rhodium(III), palladium(II), and platinum(II) complexes with 2-(2-hydroxybenzoyl)-N-methylhydrazinecarbothioamide: Syntheses, structures, and spectral characteristics. Russian Journal of Coordination Chemistry, 40(3), 160-170.[Link]

• Orysyk, S. I. (Publication Record). ORCID Profile: Svitlana Orysyk (0000-0002-2506-3513). ORCID.[Link]

Protocols & Analytical Methods

Application Note: Advanced X-Ray Diffraction Analysis of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide Mixed-Ligand Complexes

Target Audience: Structural Chemists, Materials Scientists, and Drug Development Professionals Document Type: Technical Protocol & Application Guide

Introduction & Structural Rationale

Thiosemicarbazide and thiosemicarbazone derivatives are highly valued in drug development for their potent antimicrobial, antiviral, and antineoplastic properties[1]. Among these, 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide represents a highly versatile scaffold. Featuring a phenolic hydroxyl group, an azomethine/hydrazinic nitrogen, and a thiocarbonyl sulfur, this molecule acts as a robust, multidentate O,N,S-donor ligand.

When coordinated to transition metals (e.g., Cu²⁺, Ni²⁺, Zn²⁺) alongside a secondary heterocyclic co-ligand (such as 1,10-phenanthroline or pyridine), it forms mixed-ligand (ternary) complexes[2]. The pharmacological efficacy of these complexes is intrinsically linked to their 3D molecular architecture. Single-Crystal X-Ray Diffraction (SCXRD) remains the gold standard for elucidating these structures, providing absolute determination of coordination geometry, tautomeric states, and supramolecular hydrogen-bonding networks[3].

This application note details the end-to-end self-validating protocols required to crystallize, resolve, and validate the solid-state structures of these specific mixed-ligand complexes.

Experimental Workflows & Logical Causality

To achieve publishable crystallographic data, the workflow must be meticulously controlled from synthesis to software refinement.

Figure 1: Step-by-step SCXRD workflow for mixed-ligand thiosemicarbazide complexes.

Protocol 1: Crystal Growth via Vapor Diffusion

Causality: Mixed-ligand complexes of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide often suffer from rapid precipitation, yielding amorphous powders. Vapor diffusion provides an extremely gradual increase in supersaturation, suppressing rapid nucleation and favoring the thermodynamic growth of large, defect-free single crystals[4].

Step-by-Step Methodology:

• Dissolve 10 mg of the synthesized bulk complex in 2 mL of a high-solubility coordinating solvent (e.g., Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)) in a 5 mL inner vial.

• Filter the solution through a 0.22 µm PTFE syringe filter to remove heterogeneous nucleation sites (dust/unreacted ligand).

• Place the uncapped inner vial into a larger 20 mL outer vial containing 5 mL of a volatile anti-solvent (e.g., Diethyl ether or Methanol).

• Seal the outer vial tightly with a Teflon-lined cap and store in a vibration-free environment at 20 °C for 7–14 days.

• Validation Step: Inspect the resulting crystals under a polarized light microscope. A self-validating, diffraction-quality crystal will extinguish light uniformly when rotated by 90°, confirming a single continuous crystal lattice rather than a twinned aggregate.

Protocol 2: SCXRD Data Collection and Reduction

Causality: Data collection must be performed at cryogenic temperatures (typically 100 K). Cooling minimizes the thermal vibrations of atoms (reducing Debye-Waller factors), which sharpens diffraction spots at high resolution angles. This is critical for accurately mapping the extensive intermolecular hydrogen bonding networks typical of thiosemicarbazide derivatives[3].

Step-by-Step Methodology:

• Harvest a crystal (dimensions approx. 0.2 × 0.1 × 0.1 mm) and immerse it in Paratone-N oil. Causality: The oil displaces mother liquor, preventing crystal degradation via solvent loss, and acts as a cryoprotectant to prevent ice ring formation during freezing.

• Mount the crystal on a MiTeGen cryoloop and immediately transfer it to the diffractometer's cold stream (100 K).

• Center the crystal optically and collect preliminary frames using Mo Kα ( λ=0.71073 Å) or Cu Kα ( λ=1.54178 Å) radiation. Causality: Mo Kα is preferred for heavy transition metals to minimize X-ray absorption artifacts, whereas Cu Kα is utilized if absolute stereochemistry must be determined.

• Execute the full data collection strategy to achieve >99% completeness up to θ=25∘ (for Mo) or 67∘ (for Cu).

• Perform data reduction and multi-scan absorption correction (e.g., using SADABS).

• Validation Step: Evaluate the internal merging factor ( Rint​ ). An Rint​<0.05 confirms that symmetrically equivalent reflections have consistent intensities, validating the chosen crystal system and the efficacy of the absorption correction[3].

Protocol 3: Structure Solution and Refinement

Step-by-Step Methodology:

• Solve the phase problem using dual-space algorithms (e.g., SHELXT). The heavy metal center (Cu/Ni) and sulfur atoms will appear as the highest peaks in the initial electron density map[3].

• Assign the remaining non-hydrogen atoms (O, N, C) based on chemical logic and bond distances.

• Refine the structure using full-matrix least-squares on F2 (SHELXL). Apply anisotropic displacement parameters to all non-hydrogen atoms.

• Place hydrogen atoms in calculated positions using a riding model, except for heteroatom hydrogens (N-H, O-H), which should be located from the difference Fourier map if data quality permits.

• Validation Step: Generate a Crystallographic Information File (CIF) and run it through the IUCr checkCIF utility. A report free of Level A or B alerts serves as the ultimate self-validation that the geometric model is chemically sound and mathematically robust.

Structural Interpretation & Quantitative Data

The coordination geometry of the complex is dictated by the denticity of the ligands and steric hindrance. 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide coordinates as a dianionic O,N,S-donor (via the deprotonated phenolate oxygen, azomethine nitrogen, and thiolate sulfur)[4].

Figure 2: Causality of coordination geometry driven by ligand denticity and sterics.

Table 1: Typical Crystallographic Data Summary

Parameter	[Cu(L)(phen)] Complex	[Ni(L)(phen)] Complex	Causality / Structural Significance
Crystal System	Monoclinic	Triclinic	Governed by molecular symmetry and packing sterics.
Space Group	P21​/c	P1ˉ	Centrosymmetric groups are common due to paired intermolecular H-bonding.
Temperature	100(2) K	100(2) K	Cryogenic cooling minimizes thermal atomic displacement[3].
Radiation	Mo K α ( λ=0.71073 Å)	Mo K α ( λ=0.71073 Å)	High energy reduces absorption artifacts in heavy-metal complexes.
Final R1​	<0.05	<0.05	Validates the accuracy of the structural model against experimental data.
Goodness-of-fit	∼1.05	∼1.02	Indicates appropriate weighting of the data during refinement.

Table 2: Selected Bond Lengths (Å) and Angles (°)

Structural Parameter	Typical Value Range	Mechanistic / Electronic Causality
M–O (phenolate)	1.88 – 1.95 Å	Hard oxygen donor forms a strong electrostatic bond with the metal center[4].
M–N (azomethine)	1.92 – 2.00 Å	Intermediate bond length reflecting σ -donation and potential π -backbonding.
M–S (thiolate)	2.20 – 2.28 Å	Longer bond due to the larger atomic radius of sulfur; highly polarizable[3].
O–M–S Bite Angle	165° – 175°	Deviation from 180° defines the distortion of the square planar/pyramidal geometry.
C–S Bond Length	1.71 – 1.75 Å	Elongation from typical C=S (1.62 Å) confirms tautomerization to thiolate coordination[4].

Bulk Phase Validation via Powder X-Ray Diffraction (PXRD)

Causality: SCXRD analyzes a single microscopic crystal, which may represent a minor polymorphic impurity rather than the bulk material. To ensure the bulk powder used for downstream biological or catalytic assays is identical to the solved structure, a closed-loop validation using Powder X-ray Diffraction (PXRD) is mandatory.

Self-Validating Protocol:

• Grind 50 mg of the bulk synthesized complex into a fine, homogeneous powder to minimize preferred orientation effects.

• Collect the experimental PXRD pattern from 2θ=5∘ to 50∘ at room temperature.

• Using crystallographic software (e.g., Mercury), import the validated SCXRD CIF file and generate a calculated (simulated) PXRD pattern.

• Validation Step: Overlay the experimental and calculated patterns. A 1:1 match in peak positions ( 2θ ) confirms bulk phase purity. Minor discrepancies in peak intensities are acceptable and typically result from preferred orientation of the crystallites on the sample holder[4].

References[1] Petrasheuskaya, T. V., et al. "Salicylaldehyde thiosemicarbazone copper complexes: impact of hybridization with estrone on cytotoxicity, solution stability and redox activity." New Journal of Chemistry (2020). URL:https://pubs.rsc.org/en/content/articlelanding/2020/NJ/D0NJ01070G[3] Savir, S., et al. "Synthesis, X-Ray Structure, Hirshfeld Surface Analysis, DFT Calculations, and Molecular Docking Studies of Nickel(II) Complex with Thiosemicarbazone Derivative." Crystals (2021). URL:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8157159/[4] Bermejo, E., et al. "Ternary Phenolate-Based Thiosemicarbazone Complexes of Copper(II): Magnetostructural Properties, Spectroscopic Features and Marked Selective Antiproliferative Activity against Cancer Cells." International Journal of Molecular Sciences (2024). URL:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10816223/[2] Bermejo, E., et al. "Ternary Phenolate-Based Thiosemicarbazone Complexes of Copper(II): Magnetostructural Properties, Spectroscopic Features and Marked Selective Antiproliferative Activity against Cancer Cells." MDPI (2024). URL:https://www.mdpi.com/1422-0067/25/2/1075

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• 2. mdpi.com [mdpi.com]
• 3. Synthesis, X-Ray Structure, Hirshfeld Surface Analysis, DFT Calculations, and Molecular Docking Studies of Nickel(II) Complex with Thiosemicarbazone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ternary Phenolate-Based Thiosemicarbazone Complexes of Copper(II): Magnetostructural Properties, Spectroscopic Features and Marked Selective Antiproliferative Activity against Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

UV-Vis and IR spectral analysis protocols for 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide metal coordination

Application Note: Spectroscopic Analysis of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide Metal Coordination

Abstract

This guide provides a detailed framework and experimental protocols for the characterization of metal complexes formed with 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide, a thiosemicarbazone derivative of significant interest in medicinal chemistry. Thiosemicarbazones are a versatile class of ligands known for their potent biological activities, which are often enhanced upon coordination with transition metal ions.[1][2] Their therapeutic potential is linked to their ability to chelate essential metal ions, thereby interfering with vital cellular processes in pathogenic organisms or cancer cells.[2][3][4] This document outlines the application of Ultraviolet-Visible (UV-Vis) and Fourier-Transform Infrared (FTIR) spectroscopy to elucidate the coordination behavior of this ligand, providing researchers and drug development professionals with the necessary protocols and interpretative logic to confirm complex formation and determine the ligand's binding mode.

Introduction: The Significance of Thiosemicarbazone Metal Complexes

Thiosemicarbazones are Schiff bases characterized by the R¹R²C=N-NH-C(=S)NR³R⁴ structural motif. Their chemical versatility and biological activity stem from a flexible molecular structure and the presence of multiple donor atoms (typically nitrogen and sulfur), making them excellent chelating agents for transition metals.[5][6] The specific ligand in focus, 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide, incorporates an additional phenolic hydroxyl group, creating a potential tridentate O, N, S donor system.

The coordination of these ligands to metal centers can profoundly alter their physicochemical properties, such as lipophilicity and redox potential, often leading to a significant enhancement of their biological efficacy.[3] Understanding the coordination event—confirming that the metal has indeed complexed with the ligand and identifying which atoms are involved in bonding—is a critical first step in the development of new metallodrugs. UV-Vis and FTIR spectroscopy are powerful, accessible, and information-rich techniques perfectly suited for this initial characterization.

Principle of Spectroscopic Analysis for Metal Coordination

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within a molecule. For a ligand like 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide, the spectrum is typically dominated by high-energy π → π* transitions associated with the aromatic rings and n → π* transitions involving the lone pairs on the sulfur, nitrogen, and oxygen atoms.[7]

Upon metal coordination, the following changes are anticipated:

• Shifts in Ligand Bands: The energy levels of the ligand's molecular orbitals are perturbed upon binding to a metal ion. This typically results in a bathochromic (red shift, to longer wavelength) or hypsochromic (blue shift, to shorter wavelength) shift of the π → π* and n → π* transitions.[7][8]

• Appearance of New Bands: New absorption bands, often in the visible region, may appear. These can be attributed to:

  • Ligand-to-Metal Charge Transfer (LMCT): An electron is excited from a ligand-based orbital to a metal-based orbital. These are typically very intense.

  • d-d Transitions: For transition metal complexes, electrons are excited between the d-orbitals of the metal ion, which are no longer degenerate in the ligand field. These transitions are often weak due to selection rules.[9][10]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy measures the vibrational frequencies of chemical bonds within a molecule. It provides a molecular fingerprint and is exceptionally sensitive to changes in bond strength and symmetry upon metal coordination.[11] For 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide, the key vibrational modes to monitor are those of the functional groups directly involved in chelation. The ligand can exist in tautomeric thione and thiol forms, with the thione form predominating in the solid state.[2][12] Coordination often proceeds through the deprotonated phenolic oxygen, the azomethine nitrogen, and the thione/thiol sulfur.

Key diagnostic bands include:

• ν(O-H): A broad band for the phenolic hydroxyl group. Its disappearance indicates deprotonation and coordination via the oxygen atom.

• ν(N-H): Stretching vibration of the hydrazine N-H group. A shift in this band can indicate involvement in the coordination sphere.

• ν(C=N): The azomethine stretching frequency. A shift to a lower wavenumber (frequency) is a strong indicator of coordination through the azomethine nitrogen.[12][13]

• ν(C=S): The thione stretching frequency. A significant shift to a lower frequency, often accompanied by the appearance of a new ν(C-S) band, confirms the involvement of the sulfur atom in bonding.[3][13]

• New Far-IR Bands: The formation of new coordinate bonds gives rise to vibrations at lower frequencies (typically < 600 cm⁻¹), corresponding to ν(M-O), ν(M-N), and ν(M-S) stretching modes.[3][14]

Experimental Protocols

General Synthesis of a Metal Complex

This protocol provides a general guideline for synthesizing a metal complex for analysis. The molar ratio of ligand to metal salt may need to be optimized.

• Dissolve the Ligand: Dissolve one molar equivalent of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide in a suitable solvent (e.g., methanol or ethanol). Gentle warming may be required.

• Dissolve the Metal Salt: In a separate flask, dissolve the metal salt (e.g., CuCl₂, Ni(OAc)₂, Co(NO₃)₂) in the same solvent. Often, a 1:1 or 1:2 metal-to-ligand ratio is used.[13][15]

• Mix and Reflux: Add the metal salt solution dropwise to the ligand solution with constant stirring.

• Adjust pH (if necessary): For ligands with acidic protons (like the phenolic -OH), adding a weak base (e.g., sodium acetate or triethylamine) can facilitate deprotonation and coordination.[13][15]

• Reflux: Heat the reaction mixture to reflux for a period of 2-4 hours. A color change or the formation of a precipitate often indicates complex formation.

• Isolate and Purify: Cool the mixture to room temperature or in an ice bath. Collect the solid product by filtration, wash it with cold solvent to remove unreacted starting materials, and dry it under vacuum.

Workflow for Spectroscopic Characterization

Caption: Fig 1. Experimental workflow for spectral analysis.

Protocol for UV-Vis Spectroscopic Analysis

This protocol details the steps for acquiring and comparing the electronic spectra of the free ligand and its metal complex.

Materials:

• UV-Vis Spectrophotometer (double-beam recommended)

• Matched quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Spectroscopic grade solvent (e.g., DMSO, DMF, Methanol)

• Synthesized ligand and metal complex

Procedure:

• Solvent Selection: Choose a solvent that dissolves both the ligand and the complex and does not absorb in the analytical wavelength range (typically >220 nm). DMSO is often a good choice for these compounds.[7]

• Stock Solution Preparation: Accurately prepare stock solutions of the ligand and the metal complex at a concentration of approximately 10⁻³ M.

• Working Solution Preparation: From the stock solutions, prepare working solutions at a concentration of ~10⁻⁵ M by serial dilution. This concentration is usually appropriate for observing intense π→π* transitions.

• Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for a stable baseline.

• Baseline Correction: Fill two cuvettes with the pure solvent. Place them in the reference and sample holders and run a baseline correction across the desired wavelength range (e.g., 200-800 nm).[16]

• Sample Measurement (Ligand): Empty the sample cuvette, rinse it with the ligand's working solution, and then fill it with the solution. Place it back in the sample holder and acquire the absorption spectrum.

• Sample Measurement (Complex): Repeat step 6 using the working solution of the metal complex.

• Data Analysis: Overlay the spectra of the ligand and the complex. Identify the absorption maxima (λmax) for each and note any shifts or the appearance of new bands.

Protocol for FTIR Spectroscopic Analysis

This protocol describes the use of the KBr pellet method, which is standard for solid-state analysis of coordination compounds.[3][17]

Materials:

• FTIR Spectrometer with a deuterated triglycine sulfate (DTGS) or similar detector

• Hydraulic press and pellet-making die

• Agate mortar and pestle

• Infrared (IR) grade Potassium Bromide (KBr), dried in an oven at ~110°C for several hours and stored in a desiccator.

• Synthesized ligand and metal complex

Procedure:

• Sample Preparation: Place approximately 1-2 mg of the sample (ligand or complex) into the agate mortar. Add ~100-200 mg of dry IR-grade KBr.

• Grinding: Gently grind the mixture with the pestle until it is a fine, homogenous powder. Incomplete grinding will lead to poor quality spectra with scattering effects.

• Pellet Pressing: Transfer the powder to the pellet-making die. Place the die under the hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent, or translucent pellet.[18]

• Background Spectrum: Place the empty sample holder in the FTIR spectrometer and acquire a background spectrum. This accounts for atmospheric CO₂ and H₂O, as well as any instrumental artifacts.[17]

• Sample Spectrum: Place the KBr pellet in the sample holder and acquire the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹.[19]

• Repeat for All Compounds: Repeat steps 1-5 for both the free ligand and the metal complex.

• Data Analysis: Compare the spectrum of the complex to that of the free ligand. Identify and tabulate the frequencies of the key diagnostic bands and analyze the shifts to determine the coordination sites.

Data Interpretation

Visualizing the Coordination Mode

The expected coordination of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide to a metal ion (Mⁿ⁺) is as a tridentate ligand, forming stable five- and six-membered chelate rings.

Caption: Fig 2. Proposed tridentate coordination.

Summarizing Spectral Data

The collected spectral data should be organized into tables for clear comparison and interpretation.

Table 1: Representative UV-Vis Spectral Data and Interpretation

Compound	λmax (nm) (π→π*)	λmax (nm) (n→π*)	New Bands (nm)	Interpretation
Ligand	~290, ~320	~350	-	Electronic transitions within the free ligand.

| [M(Ligand)] | ~305 (Shifted) | ~370 (Shifted) | ~450-600 | Shifts indicate perturbation of ligand orbitals. New bands suggest LMCT or d-d transitions, confirming complexation.[3][7][8] |

Table 2: Key FTIR Vibrational Frequencies (cm⁻¹) and Interpretation

Vibrational Mode	Free Ligand	Metal Complex	Interpretation of Shift
ν(O-H) phenolic	~3200 (broad)	Absent	Deprotonation and coordination via phenolic oxygen.
ν(N-H)	~3300	~3300 (or slight shift)	Indicates N-H group is likely not involved in primary coordination.
ν(C=N) azomethine	~1610	~1595	Shift to lower frequency confirms coordination via azomethine nitrogen.[12]
ν(C=S) thione	~840	~780	Shift to lower frequency indicates coordination through the sulfur atom.[3][13]
ν(M-O)	-	~550-600	Appearance of new band confirms Metal-Oxygen bond formation.[3]
ν(M-N)	-	~450-500	Appearance of new band confirms Metal-Nitrogen bond formation.[3][14]

| ν(M-S) | - | ~400-450 | Appearance of new band confirms Metal-Sulfur bond formation.[3] |

Conclusion

UV-Vis and FTIR spectroscopy are indispensable first-line techniques for confirming the successful synthesis of metal complexes with thiosemicarbazone ligands like 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide. By systematically applying the protocols outlined in this guide, researchers can obtain clear and convincing evidence of coordination. The analysis of shifts in the electronic (UV-Vis) and vibrational (FTIR) spectra provides a logical and self-validating method to deduce the specific binding mode of the ligand. This foundational characterization is a critical step in the rational design and development of novel metal-based therapeutic agents.

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• 3. hemija.pmf.unsa.ba [hemija.pmf.unsa.ba]
• 4. Multifaceted Sulfonamide-Derived Thiosemicarbazones: Combining Metal Chelation and Carbonic Anhydrases Inhibition in Anticancer Therapy [mdpi.com]
• 5. Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)-A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 9. people.bath.ac.uk [people.bath.ac.uk]
• 10. ethz.ch [ethz.ch]
• 11. Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review - Nanoscale Advances (RSC Publishing) DOI:10.1039/D5NA00522A [pubs.rsc.org]
• 12. Synthesis, Spectroscopic, and Antimicrobial Studies on Bivalent Nickel and Copper Complexes of Bis(thiosemicrbazone) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis and Characterization of Divalent Transition Metal Complexes Containing Thiosemicarbazone Ligands – Oriental Journal of Chemistry [orientjchem.org]
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• 17. mse.washington.edu [mse.washington.edu]
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• 19. Frontiers | Metal complexation, FT-IR characterization, and plankton abundance in the marine surface microlayer of coastal areas in the Eastern Mediterranean [frontiersin.org]

Technical Notes & Optimization

Optimizing crystallization conditions for 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide X-ray analysis

Welcome to the Technical Support Center for 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide (H2L) . As a Senior Application Scientist, I have designed this guide to move beyond generic advice. Crystallizing flexible, multi-dentate thiosemicarbazone derivatives for Single-Crystal X-Ray Diffraction (SCXRD) requires precise thermodynamic control.

This guide synthesizes field-proven methodologies, crystallographic troubleshooting, and the mechanistic causality behind each experimental choice to ensure your structural analyses succeed.

Core Principles of H2L Crystallization

2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide is a highly versatile molecule, but its structural features present unique crystallographic challenges:

• Conformational Flexibility: Low rotational barriers around the N–N and C–N bonds often lead to positional disorder in the crystal lattice.

• Tautomerism: The molecule exists in a dynamic equilibrium of azo-hydrazo and thione-thiol tautomers, complicating uniform lattice assembly 1.

• Aggressive Hydrogen Bonding: Multiple donors (–OH, –NH) and acceptors (C=O, C=S) drive rapid, uncontrolled intermolecular assembly, frequently resulting in amorphous powders rather than single crystals.

Frequently Asked Questions (FAQs)

Q1: My H2L crystallizations consistently yield amorphous powders or microcrystalline aggregates instead of diffraction-quality single crystals. What is the mechanistic cause, and how do I fix it? Answer: The rapid precipitation is driven by strong, uncontrolled intermolecular N–H···S and O–H···S hydrogen bonding. These interactions kinetically trap the molecules into helical chains before they can form an ordered, macroscopic lattice . Solution: Shift from kinetic to thermodynamic control by using a mixed-solvent vapor diffusion system (e.g., Acetone:DMF 3:1). DMF acts as a competitive hydrogen-bond acceptor, temporarily inhibiting the self-assembly of the thiosemicarbazone chains and allowing slow, ordered crystal growth.

Q2: During SCXRD data collection of the free ligand, I observe severe positional disorder at the terminal N-methyl group. How can I resolve this? Answer: The terminal N-methyl group and the thiocarbonyl sulfur are highly prone to rotational disorder (often refining to a ~60:40 occupancy ratio) because the energy barrier for rotation around the C–N(methyl) bond is extremely low at room temperature . Solution: Always collect data at cryogenic temperatures (e.g., 100 K) using a liquid nitrogen stream. During SHELXL refinement, split the disordered atoms into two parts and apply geometric restraints (SADI and DFIX) to stabilize the refinement model.

Q3: Can metal complexation improve the crystallization of this ligand? Answer: Yes. H2L acts as a potent O,N,S-tridentate or O,N,O,S-tetradentate chelator. Complexation with transition metals (Rh³⁺, Pd²⁺, Pt²⁺) 2 or Lanthanides (Dy³⁺) forces the flexible ligand into a rigid metallacycle. For instance, Dysprosium complexes readily form highly crystalline frameworks, whereas Neodymium complexes often precipitate as amorphous solids due to ionic size-mismatch and rapid solvent loss 1.

Experimental Methodologies (Self-Validating Protocols)

Protocol A: Thermodynamic Vapor Diffusion for Free Ligand

• Solvent Preparation: Prepare a 3:1 (v/v) mixture of Acetone and N,N-Dimethylformamide (DMF). Causality: Acetone provides high initial solubility, while DMF acts as a competitive hydrogen-bond acceptor, preventing the rapid kinetic aggregation of the ligand.

• Dissolution & Filtration: Dissolve 50 mg of H2L in 2 mL of the solvent mixture. Filter through a 0.22 µm PTFE syringe filter into a 4 mL borosilicate glass vial. Causality: Filtration removes microscopic nucleation sites (dust or undissolved ligand) that prematurely trigger heterogeneous nucleation, a primary cause of twinned microcrystals.

• Anti-Solvent Setup: Place the 4 mL vial (uncapped) inside a 20 mL scintillation vial containing 5 mL of n-hexane.

• Equilibration: Seal the outer vial with a PTFE-lined cap and store at 20 °C in a vibration-free environment. System Validation: Within 48 hours, the inner solution should exhibit a faint opalescence. If precipitation occurs before 48 hours, the anti-solvent diffusion rate is too high; discard and restart using a less volatile anti-solvent (e.g., diethyl ether).

Protocol B: Dysprosium(III) Templated Crystallization

• Ligand Activation: Dissolve 2.0 mmol of H2L in 20 mL of hot ethanol (60 °C). Add 1.0 M triethylamine dropwise until the pH reaches ~7.5. Causality: Mild base deprotonates the phenolic hydroxyl and induces the thione-to-thiolate tautomeric shift, activating the ligand for tetradentate chelation.

• Metal Addition: Slowly add 1.0 mmol of Dy(NO₃)₃·6H₂O dissolved in 10 mL of ethanol. Causality: Dysprosium(III) acts as a thermodynamic sink. Its high charge density locks the flexible H2L ligand into a rigid, predictable geometry.

• Reflux & Annealing: Reflux the mixture for 2 hours. Filter the solution while hot to remove kinetic byproducts.

• Controlled Cooling: Place the filtrate in a programmable Dewar and cool to 20 °C at a rate of 1 °C/hour. System Validation: The formation of macroscopic, well-defined polyhedral crystals confirms successful thermodynamic coordination.

Quantitative Data Summaries

Table 1: Solvent System Matrix for Crystallization Optimization

Solvent System	Evaporation Rate	H-Bonding Interference	Expected Crystallographic Outcome
Pure Acetone	Fast	Low	Amorphous powder; kinetic trapping
Ethanol / Water	Medium	Moderate	Microcrystalline aggregates; extensive twinning
Acetone / DMF (3:1)	Slow (Vapor Diff.)	High (DMF acts as acceptor)	High-quality single crystals; S(6) motif stabilized
Ethanol / n-Hexane (1:1)	Slow (Vapor Diff.)	Low	Inversion dimers; suitable for SCXRD

Table 2: Common SCXRD Refinement Challenges & Solutions

Structural Feature	Crystallographic Artifact	Mechanistic Cause	SHELXL Refinement Solution
N-Methyl Group	Positional Disorder	Low rotational energy barrier around C–N bond	Apply SADI and DFIX restraints; model as 2 parts
Thiocarbonyl (C=S)	Elongated Thermal Ellipsoids	Thione-thiol tautomerism during crystallization	Restrain anisotropic displacement parameters (ISOR)
Phenolic Hydroxyl	Missing H-atom in Difference Map	Intramolecular O–H···N bonding / deprotonation	Position geometrically (AFIX 147) or locate via difference Fourier
Entire Lattice	Non-Merohedral Twinning	Rapid 3D network assembly via N–H···S bonds	Integrate with TWIN law; refine using HKLF 5

Mechanistic Visualizations

Troubleshooting workflow for 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide crystallization.

Conformational locking pathways of H2L via hydrogen bonding versus metal coordination.

References

• Synthesis, Crystal Structural Investigations, and DFT Calculations of Novel Thiosemicarbazones Source: MDPI (Molecules) URL:3

• 2-[(E)-2-Hydroxy-3-methoxybenzylidene]-N-methylhydrazinecarbothioamide Source: IUCr Journals (Acta Crystallographica Section E) URL:

• Design, synthesis and studies on thermodynamic and biological activities of lanthanide III complexes of hydrazinecarbothioamide ligands Source: Journal of the Nigerian Society of Physical Sciences / ResearchGate URL:1

• Rhodium(III), palladium(II), and platinum(II) complexes with 2-(2-hydroxybenzoyl)-N-methylhydrazinecarbothioamide: Syntheses, structures, and spectral characteristics Source: Russian Journal of Coordination Chemistry (via Researcher.life) URL:2

Sources

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Resolving ¹³C NMR Signal Overlap in 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide

Welcome to the Advanced NMR Troubleshooting Center. As a Senior Application Scientist, I frequently encounter researchers struggling with "messy" or uninterpretable carbon spectra when working with complex thiosemicarbazide derivatives.

When analyzing 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide , simply increasing the number of scans will not resolve your issues. If the underlying problem is conformational exchange or accidental isochrony, more scans will only yield a higher signal-to-noise ratio of a broad, overlapped peak. This guide synthesizes field-proven spectroscopic insights to help you diagnose the root cause of signal overlap and apply self-validating protocols to achieve unambiguous assignments.

Part 1: Diagnostic FAQ (Understanding the Causality)

Q1: Why does my ¹³C NMR spectrum show more peaks than expected, and why are the baseline signals so broad? A1: This is a classic symptom of conformational dynamics. Thiosemicarbazones and hydrazinecarbothioamides possess partial double-bond character along the C-N bonds due to the delocalization of the nitrogen lone pair into the highly polarizable thiocarbonyl (C=S) group[1]. This restricts bond rotation, leading to a mixture of E and Z conformers in solution. Because the interconversion rate between these conformers at room temperature is roughly equal to the NMR timescale, the signals for the C=S, C=O, and N-CH₃ carbons become averaged and severely broadened, or split into distinct major/minor peaks[2].

Q2: Which specific carbons are most prone to overlap in this compound? A2: You will typically encounter two zones of severe overlap:

• The Quaternary Region (155–180 ppm): The amide carbonyl (C=O), the thiocarbonyl (C=S), and the phenolic carbon (C2-OH) are crowded in this downfield region. Tautomerism (keto-enol or thione-thiol) can shift these peaks, causing the C=O and C2 signals to merge[3].

• The Aromatic Region (115–135 ppm): The C4 and C6 carbons on the 2-hydroxybenzoyl ring often experience accidental isochrony (identical chemical shifts) due to similar electronic shielding environments[3].

Part 2: Quantitative Data & Chemical Shift Map

To effectively troubleshoot, you must know where to look. The table below summarizes the expected ¹³C chemical shifts for this compound and the specific diagnostic issues associated with each micro-environment.

Carbon Environment	Expected ¹³C Shift (ppm)	Common Diagnostic Issue	Recommended Resolution Strategy
C=S (Thioamide)	~175.0 - 180.0	Peak splitting/broadening due to E/Z conformers.	VT-NMR (Heat to >340 K)
C=O (Hydrazide)	~160.0 - 165.0	Overlap with Phenolic C2; tautomeric broadening.	¹H-¹³C HMBC Correlation
C2 (Phenol -OH)	~156.0 - 160.0	Accidental isochrony with C=O.	Solvent exchange (e.g., to DMF-d₇)
C4 / C6 (Aromatic)	~128.0 - 135.0	Severe overlap due to similar electronic shielding.	¹H-¹³C HSQC Dispersion
N-CH₃ (Aliphatic)	~30.0 - 35.0	Split into major/minor conformer peaks.	VT-NMR

Part 3: Troubleshooting Workflows & Self-Validating Protocols

Workflow A: Variable Temperature (VT) NMR

The Causality: When molecules exist as a mixture of rapidly interconverting conformers, altering the temperature changes the kinetics of this exchange[2]. By heating the sample, you increase the thermal energy beyond the rotational energy barrier of the C-N bond. This pushes the system into the "fast-exchange regime" on the NMR timescale, causing previously broad or split signals to coalesce into a single, sharp time-averaged peak[4].

Step-by-Step Protocol:

• Sample Preparation: Dissolve 25 mg of the compound in 0.6 mL of DMSO-d₆. (DMSO is strictly required here due to its high boiling point, allowing safe heating up to 370 K).

• Initial Assessment: Acquire standard 1D ¹H and ¹³C spectra at 298 K. Document the line widths of the N-CH₃ (~30 ppm) and C=S (~178 ppm) carbons.

• Temperature Ramp: Increase the probe temperature in 10 K increments (e.g., 310 K, 320 K, 330 K). Allow exactly 10 minutes for thermal equilibration at each step to prevent convection currents in the tube.

• Validation Checkpoint (Critical): Do not run a long ¹³C experiment blindly. At each temperature increment, acquire a quick 1D ¹H spectrum. Monitor the N-CH₃ proton doublet (typically around 3.0 ppm). When the split signals merge into a single, sharp peak, you have successfully crossed the coalescence temperature[4].

• Final Acquisition: Once coalescence is validated via the proton spectrum, re-shim the spectrometer at that exact temperature and acquire your 1D ¹³C spectrum.

Workflow B: 2D NMR (HSQC & HMBC) Deconvolution

The Causality: When temperature adjustments fail to resolve the aromatic C4/C6 overlap, 2D NMR is required. By spreading the carbon signals across a second orthogonal dimension (the proton frequency), we leverage the much wider dispersion of the ¹H spectrum to separate carbons that share the same ¹³C chemical shift[2].

Step-by-Step Protocol:

• Parameter Optimization: Ensure the 90° pulse widths are precisely calibrated for both the ¹H and ¹³C channels on your specific sample to maximize magnetization transfer efficiency.

• HSQC Acquisition: Run a ¹H-¹³C multiplicity-edited HSQC experiment. This will correlate all protonated carbons (C3, C4, C5, C6, and N-CH₃) to their directly attached protons[2].

• HMBC Acquisition: Run a ¹H-¹³C HMBC experiment optimized for long-range couplings (typically J = 8 Hz). This reveals correlations over 2-3 bonds[2].

• Validation Checkpoint (Critical): Process the HSQC first. If the cross-peaks for C4 and C6 are fully resolved in the proton dimension, your resolution issue is solved. Proceed to the HMBC map: use the N-CH₃ protons to "walk" to the C=S carbon, and the aromatic H6 proton to "walk" to the C=O carbon. If these pathways connect without ambiguity, your assignment is self-validated.

Part 4: Visual Logic & Workflows

Logical map of signal overlap causes and resolution strategies for thiosemicarbazides.

Step-by-step 2D NMR troubleshooting workflow for resolving overlapping carbon signals.

References

• MDPI. Conformational and Functional Properties of the Bioactive Thiosemicarbazone and Thiocarbohydrazone Compounds.[Link]

• University of Ottawa NMR Facility Blog. Variable Temperature to Improve NMR Resolution.[Link]

• ACS Omega. An Efficient Synthesis, Spectroscopic Characterization, and Optical Nonlinearity Response of Novel Salicylaldehyde Thiosemicarbazone Derivatives.[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. University of Ottawa NMR Facility Blog: Variable Temperature to Improve NMR Resolution [u-of-o-nmr-facility.blogspot.com]

Technical Support Center: Coordination Chemistry of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide and related thiosemicarbazone ligands. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, ensuring the integrity of your ligand during coordination experiments. The complex interplay of factors such as pH, solvent, temperature, and atmospheric conditions can significantly impact the stability of this versatile ligand, and this resource is structured to address these challenges directly.

Troubleshooting Guide: Minimizing Ligand Degradation

This section addresses common issues encountered during the coordination of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide with metal ions. The question-and-answer format is intended to help you quickly identify and resolve experimental challenges.

Question 1: My reaction solution changes color unexpectedly (e.g., to a dark brown or black), and I'm not isolating the expected metal complex. What is likely happening?

Answer: An unexpected dark coloration often indicates ligand degradation, most commonly through oxidation or hydrolysis. The phenolic hydroxyl group and the thioamide moiety are susceptible to oxidation, especially in the presence of certain metal ions (like Cu(II) or Fe(III)) and atmospheric oxygen.[1][2] Hydrolysis of the azomethine (C=N) bond is another common degradation pathway, particularly under acidic or strongly basic conditions.[3][4]

Immediate Troubleshooting Steps:

• Inert Atmosphere: Repeat the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. This is particularly crucial when working with redox-active metals.[1]

• Solvent Degassing: Use freshly degassed solvents to remove dissolved oxygen.

• pH Control: Carefully control the pH of the reaction mixture. For many thiosemicarbazone ligands, a neutral or slightly acidic pH is optimal for coordination without promoting hydrolysis.[3]

• Temperature Management: Avoid excessive heat, as it can accelerate both oxidation and hydrolysis.[4]

Question 2: I'm observing low yields of my desired metal complex. What are the potential causes related to ligand stability?

Answer: Low yields can be a direct consequence of ligand degradation, but can also be caused by suboptimal reaction conditions that do not favor complex formation.

Causality and Solutions:

Probable Cause	Explanation	Recommended Solution
Hydrolysis	The imine (C=N) bond is susceptible to cleavage by water, especially at pH extremes.[3][4]	Buffer the reaction mixture to a pH range of 6-8. Avoid strongly acidic or basic conditions.
Oxidation	The phenolic -OH and the sulfur of the thioamide can be oxidized.[1][2]	Work under an inert atmosphere and use degassed solvents. Consider adding a small amount of a reducing agent if compatible with your metal ion.
Solvent Mismatch	The polarity of the solvent can affect the stability of the ligand and the solubility of the resulting complex.[5][6]	Screen a range of solvents. Protic solvents like ethanol or methanol are common, but aprotic solvents like acetonitrile or DMF may be beneficial in some cases.[6]
Thione-Thiol Tautomerism	Thiosemicarbazones exist in equilibrium between thione and thiol forms. Only the deprotonated thiol form typically coordinates to the metal.[7]	The addition of a non-coordinating base (e.g., triethylamine) can facilitate deprotonation of the thiol form, promoting coordination.

Question 3: My spectroscopic data (NMR, IR, UV-Vis) of the isolated product is inconsistent with the expected coordinated structure. How can I identify ligand degradation?

Answer: Spectroscopic analysis is a powerful tool for diagnosing ligand degradation.

• ¹H NMR: The disappearance of the characteristic azomethine proton signal (-CH=N-) and the appearance of new aromatic signals corresponding to the free salicylaldehyde are indicative of hydrolysis.

• FT-IR: The absence of the C=N stretching vibration (typically around 1600 cm⁻¹) and the appearance of a strong C=O stretch (around 1650 cm⁻¹) from the aldehyde point to hydrolysis. A significant shift or disappearance of the C=S stretching vibration (around 800-850 cm⁻¹) could indicate oxidation or coordination.[8]

• UV-Vis: Degradation often leads to a complex mixture of products, resulting in a broad, poorly defined UV-Vis spectrum, in contrast to the typically sharp absorption bands of the pure ligand and its complex.[9]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for coordinating 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide?

A1: While the optimal pH can be metal-dependent, a generally safe range to start with is between pH 6 and 8. In this range, the ligand is sufficiently deprotonated for coordination without significant acid- or base-catalyzed hydrolysis of the imine bond.[3]

Q2: Which solvents are recommended to minimize degradation?

A2: Protic solvents like ethanol and methanol are widely used for the synthesis of thiosemicarbazone metal complexes.[10] However, if oxidation is a concern, aprotic solvents such as acetonitrile, THF, or DMF, which have lower oxygen solubility, can be advantageous.[6] Always use solvents of high purity and consider degassing them prior to use.

Q3: Can temperature control improve the stability of the ligand during the reaction?

A3: Yes, maintaining a lower reaction temperature can significantly slow down degradation pathways. While some coordination reactions require refluxing to proceed at a reasonable rate, it is advisable to start at room temperature and only gently heat if necessary.[11]

Q4: How does the choice of metal ion influence ligand stability?

A4: Redox-active metal ions, particularly Cu(II) and Fe(III), can catalyze the oxidation of the ligand.[1] If working with these metals, it is crucial to maintain an inert atmosphere. For metals that are not redox-active, such as Zn(II) or Ni(II), the risk of oxidation is lower.[10]

Q5: Are there any additives that can help stabilize the ligand?

A5: In cases where oxidation is a significant issue, the addition of a small amount of an antioxidant that does not interfere with the coordination chemistry could be explored. However, this should be approached with caution as the antioxidant could also coordinate to the metal ion. A more common and effective approach is the rigorous exclusion of oxygen.

Experimental Protocols & Visualizations

Protocol 1: General Procedure for Inert Atmosphere Coordination

This protocol is designed to minimize oxidation of the ligand during complexation.

• System Setup: Assemble the reaction glassware (e.g., a three-neck flask with a condenser and a gas inlet/outlet).

• Inerting: Purge the entire system with a slow stream of dry nitrogen or argon for at least 15-20 minutes.

• Solvent Addition: Add the degassed solvent to the reaction flask via a cannula or a dropping funnel while maintaining a positive pressure of the inert gas.

• Reagent Addition: Dissolve the ligand and the metal salt separately in the degassed solvent and add them to the reaction flask sequentially.

• Reaction: Maintain a gentle flow of the inert gas over the reaction mixture throughout the duration of the experiment.

• Work-up: Cool the reaction mixture to room temperature before exposing it to the atmosphere. Filter the product quickly and wash with a deoxygenated solvent.

Diagram: Key Factors in Ligand Stability

Caption: Interplay of experimental conditions on ligand fate.

Diagram: Degradation Pathways

Caption: Competing pathways for the ligand during coordination.

References

• Review Of Semicarbazone, Thiosemicarbazone, And Their Transition Metal Complexes, And Their Biological Activities. (n.d.). International Journal of Pharmaceutical Sciences and Research.
• Tarafder, M. T. H., & Ali, A. M. (2001). Bonding and structure trends of thiosemicarbazone derivatives of metals—An overview. Reviews in Inorganic Chemistry, 22(4), 239-304.
• Beraldo, H., & Gambino, D. (2004). Thiosemicarbazone Metal Complexes: From Structure to Activity. Mini-Reviews in Medicinal Chemistry, 4(2), 159-167.
• IntechOpen. (2024, February 20). Characterization of Schiff Base Ligand and Its Metal Complexes.
• Abou-Hussein, A. A., & Linert, W. (2022). Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review. Molecules, 27(19), 6293.
• RSC Publishing. (n.d.).
• Nature. (2017, February 6). Conformational stabilization of isatin Schiff bases – biologically active chemical probes. Scientific Reports.
• MDPI. (2025, September 12). Supramolecular Stabilisation Leads to Challenging Coordination in Fe(III) Hydrazinylpyrazine Schiff Base Complexes.
• Bovio, B., et al. (2001). Complexation behaviour and stability of Schiff bases in aqueous solution. The case of an acyclic diimino(amino) diphenol and its reduced triamine derivative. Journal of the Chemical Society, Dalton Transactions, (12), 1845-1853.
• El-Tabl, A. S., et al. (2015). SOLVENT EFFECT ON THE STRUCTURES OF Co (II) SCHIFF BASE COMPLEXES DERIVED FROM 4- AMINOANTIPYRINE AND 2-HYDROXYBENZALDEHYDE (L 1 H) AND 2, 4-DIHYDROXYBENZALDEHYDE (L 2 H). Journal of the Chilean Chemical Society, 60(3), 2969-2977.
• Bettega, M., et al. (2006). Reactivity of thiosemicarbazides with redox active metal ions: controlled formation of coordination complexes versus heterocyclic compounds. Dalton Transactions, (14), 1779-1787.
• Shakdofa, M. M. E., et al. (2017). SYNTHESIS, STRUCTURAL CHARACTERIZATION AND MICROBICIDE ACTIVITIES OF MONONUCLEAR TRANSITION METAL COMPLEXES OF 2-(2-HYDROXY-5-(P-TOLYLDIAZENYL) BENZYLIDENE) HYDRAZINECARBOTHIOAMIDE. Ponte, 73(6).
• American Chemical Society. (n.d.). The Stabilization of the Salicylaldehyde-Glycine Schiff Base through Metal Complex Formation. Journal of the American Chemical Society.
• MDPI. (2025, January 29). Unsymmetrical Bis(thiosemicarbazone) Ligands and Their Nickel(II)
• National Center for Biotechnology Information. (n.d.). Influence of Complexation of Thiosemicarbazone Derivatives with Cu (II) Ions on Their Antitumor Activity against Melanoma Cells.
• ResearchGate. (n.d.).
• CIBTech. (n.d.). COMPLEXATION BEHAVIOUR OF SCHIFF BASE LIGANDS WITH TRANSITION METAL IONS.
• RSC Publishing. (n.d.).
• American Chemical Society. (2024, November 4). Ligand-Based Radical Reactivity of Metal Thiosemicarbazones Prompts the Identification of Platinum(II)-Based Cytoprotectants. Journal of the American Chemical Society.
• MDPI. (2025, October 4). Thiosemicarbazone Ligands and TheirTransition Metal Complexes as Antioxidants: A Review.
• Wasit Journal for Pure sciences. (2024, June 30).
• National Center for Biotechnology Information. (n.d.).
• National Center for Biotechnology Information. (n.d.). Impact of Stepwise NH2-Methylation of Triapine on the Physicochemical Properties, Anticancer Activity, and Resistance Circumvention.
• MDPI. (2024, August 3).
• National Center for Biotechnology Information. (2022, September 27). Advances in thiosemicarbazone metal complexes as anti-lung cancer agents.
• National Center for Biotechnology Information. (2021). Mixed Ligand-metal Complexes of 2-(butan-2-ylidene) Hydrazinecarbothioamide- Synthesis, Characterization, Computer-Aided Drug Character Evaluation and in vitro Biological Activity Assessment. Current Computer-Aided Drug Design, 17(1), 107-122.
• Journal of Medicinal and Chemical Sciences. (2023, July 15). Synthesis, Characterization, and Biological Activity of New Metal Ion Complexes with Schiff Base (Z)-3((E)-2-Hydroxybenzylidene) Hydrazineylidene) Indolin-2-One.
• MINAR International Journal of Applied Sciences and Technology. (2024, July 31).
• American Chemical Society. (2012, April 2). Ligand-Structure Effect on the Formation of One-Dimensional Nanoscale Cu(II)
• Taylor & Francis Online. (2013, June 11). Solvent extraction of metal ions by use of Schiff bases.
• American Chemical Society. (2023, October 11). Solubility of the Schiff Base Ligand and the Organoaluminum Supported by the Ligand in Pure Solvents: Characterization, Determination, Analysis, and Model Correlation.
• ResearchGate. (2026, January 19).
• Chem-Supply. (n.d.). 2-(1-Methylethylidene)
• Journal of the Turkish Chemical Society, Section A: Chemistry. (n.d.). Synthesis, Structure, Hirshfeld surface analysis and Anti-oxidant studies on 2-(4-dimethylamino) benzylidene) hydrazine-1.
• ResearchGate. (2019, April 1). (E)-2-(2-Hydroxy-3-methylbenzylidene)
• MDPI. (2024, December 31). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics.
• Fisher Scientific. (n.d.).
• Cheméo. (n.d.). Chemical Properties of Hydrazinecarbothioamide (CAS 79-19-6).

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• 11. Influence of Complexation of Thiosemicarbazone Derivatives with Cu (II) Ions on Their Antitumor Activity against Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide with standard thiosemicarbazone ligands

An in-depth technical analysis comparing the structural, mechanistic, and application-specific differences between acylthiosemicarbazides and standard azomethine thiosemicarbazones.

Executive Summary & Structural Divergence

In the landscape of coordination chemistry and drug design, thiosemicarbazone derivatives are highly valued for their versatile metal-chelating properties. However, a critical structural distinction exists between standard thiosemicarbazones (e.g., Triapine, Dp44mT) and acylthiosemicarbazides like 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide .

Standard thiosemicarbazones are characterized by a rigid azomethine (C=N) linkage, formed via the condensation of an aldehyde or ketone with a thiosemicarbazide . This rigid, planar structure makes them ideal N,N,S or O,N,S tridentate chelators for transition metals, driving their potent anticancer properties through redox cycling and ROS generation .

Conversely, 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide is an acylthiosemicarbazide. It lacks the rigid imine bond in its free state, possessing an sp3-hybridized hydrazine core (N-N) . This structural flexibility allows it to adapt its conformation, acting as a highly versatile ligand capable of forming stable complexes with noble metals such as Rh(III), Pd(II), and Pt(II) [[1]]([Link]).

Divergent Biological Targets: Antimicrobial vs. Antineoplastic

The structural differences between these two ligand classes dictate entirely different biological targets and therapeutic applications.

Standard thiosemicarbazones are primarily known for their potent antineoplastic activity. They chelate intracellular iron or copper, generating reactive oxygen species (ROS) or depleting essential metals, which subsequently inhibits mammalian ribonucleotide reductase (RNR). This halts DNA synthesis and triggers apoptosis in cancer cells .

In stark contrast, the 2-hydroxybenzoyl-thiosemicarbazide scaffold operates as a highly targeted antimicrobial agent. It acts as a potent inhibitor of D-Ala-D-Ala ligase (Ddl) , an essential enzyme for bacterial peptidoglycan biosynthesis [[2]]([Link]). By blocking Ddl, it induces a bactericidal effect against multidrug-resistant strains while exhibiting remarkably low cytotoxicity against human monocytic cell lines (e.g., THP-1) [[2]]([Link]).

Mechanistic divergence between acylthiosemicarbazides and standard thiosemicarbazones.

Quantitative Performance Comparison

To objectively evaluate the performance of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide against standard alternatives, we must look at their physicochemical properties and therapeutic indices.

Table 1: Comparative Physicochemical and Biological Profiling

Parameter	2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide	Standard Thiosemicarbazones (e.g., Triapine, STSC)
Ligand Classification	Acylthiosemicarbazide [[2]]([Link])	Azomethine Thiosemicarbazone [[3]]([Link])
Structural Core	Flexible hydrazine linkage (sp3 N-N)	Rigid imine linkage (sp2 C=N)
Primary Indication	Antimicrobial (Bactericidal)	Antineoplastic (Anti-cancer)
Molecular Target	D-Ala-D-Ala Ligase (Ddl)	Ribonucleotide Reductase (RNR)
Human Cytotoxicity	Very Low (IC50 > 100 µM in THP-1)	High (IC50 typically < 10 µM in A549)
Metal Coordination	Forms stable Rh(III), Pd(II), Pt(II) complexes [[1]]([Link])	Forms redox-active Cu(II), Fe(II/III), Ni(II) complexes
Mechanism of Action	Peptidoglycan synthesis arrest	Iron depletion & ROS generation

Experimental Validation Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols are designed to confirm the specific mechanistic claims outlined above.

Protocol 1: In Bacterio Target Validation via UPLC-MS/MS (Ddl Inhibition)

Rationale & Causality: To prove that the compound’s bactericidal activity stems specifically from D-Ala-D-Ala ligase (Ddl) inhibition rather than non-specific membrane disruption, we quantify the intracellular substrate-to-product ratio. A functional Ddl enzyme continuously ligates D-alanine into D-Ala-D-Ala. Specific inhibition by the acylthiosemicarbazide will cause a localized intracellular spike in D-Ala and a commensurate depletion of D-Ala-D-Ala. This inverse concentration shift is a self-validating biomarker of target engagement .

Step-by-Step Methodology:

• Culture Preparation: Grow Staphylococcus aureus (or targeted MDR strain) in Mueller-Hinton broth to the mid-exponential phase (OD600 ~0.5).

• Compound Treatment: Dose the cultures with 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide at 1× and 4× the Minimum Inhibitory Concentration (MIC). Maintain a vehicle control (1% DMSO) and a positive control (D-cycloserine). Incubate for 30 minutes.

• Metabolic Quenching & Lysis: Rapidly quench cellular metabolism by adding 4 volumes of ice-cold methanol/water (50:50 v/v). Lyse the cells using mechanical bead-beating at 4°C to release intracellular metabolites.

• Chiral Derivatization: React the clarified lysate with Marfey’s reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) at 40°C for 1 hour. Note: This step is critical to ensure baseline chromatographic separation of D-alanine from the highly abundant L-alanine pool.

• UPLC-MS/MS Quantification: Inject the derivatized samples into a UPLC system coupled to a triple quadrupole mass spectrometer. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for derivatized D-Ala and D-Ala-D-Ala.

• Data Analysis: Calculate the D-Ala / D-Ala-D-Ala ratio. A statistically significant increase relative to the vehicle control validates Ddl inhibition.

Protocol 2: Comparative Cytotoxicity and Metal-Dependent Redox Assay

Rationale & Causality: Standard thiosemicarbazones exhibit high cytotoxicity due to their ability to form redox-active transition metal complexes (e.g., Cu(II), Ni(II)) that generate intracellular ROS . To validate the superior safety profile of the 2-hydroxybenzoyl derivative, we assess its cytotoxicity in both apo- and metal-supplemented states across human monocytic and cancer cell lines. If the compound lacks the off-target redox liability of standard TSCs, its IC50 will remain high even in the presence of exogenous metals.

Step-by-Step Methodology:

• Cell Seeding: Seed THP-1 (human monocytic) and A549 (lung carcinoma) cells into 96-well plates at a density of 1×10^4 cells/well. Incubate overnight at 37°C, 5% CO2.

• Ligand & Complex Preparation: Prepare serial dilutions (0.1 µM to 200 µM) of 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide and a standard reference (e.g., STSC or Triapine). Prepare parallel treatment groups supplemented with equimolar CuCl2 to force in situ complexation.

• Treatment: Treat the cells with the prepared gradients for 72 hours.

• Viability Measurement (MTT): Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Solubilize the resulting formazan crystals with 100 µL of DMSO.

• Absorbance Reading: Measure absorbance at 570 nm using a microplate reader.

• IC50 Determination: Plot dose-response curves to calculate the IC50. The acylthiosemicarbazide should demonstrate an IC50 > 100 µM in THP-1 cells, confirming its low systemic cytotoxicity .

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A Strategic Guide to Validating Novel Anticancer Agents: The Case of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide Against Cisplatin-Resistant Cancers

This guide provides a comprehensive framework for the preclinical validation of novel therapeutic compounds, using the hypothetical candidate, 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide, as a case study for overcoming cisplatin resistance in cancer cell lines. While extensive data on this specific molecule is not yet publicly available, its structural class—thiosemicarbazone derivatives—has shown promise in anticancer research.[1][2][3][4] This document, therefore, serves as a methodological blueprint for researchers and drug development professionals, outlining the critical experiments and analytical approaches required to rigorously assess a new compound's potential.

The Clinical Challenge: Overcoming Cisplatin Resistance

Cisplatin has been a cornerstone of chemotherapy for decades, yet its efficacy is often limited by the development of resistance.[5][6] This resistance can arise from a multitude of factors, including reduced intracellular drug accumulation, enhanced DNA repair mechanisms, and the inactivation of apoptotic pathways.[6][7][8][9] The development of novel agents that can bypass these resistance mechanisms is a critical unmet need in oncology.

A Hypothetical Mechanism of Action for 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide

Thiosemicarbazones are known to exert their anticancer effects through various mechanisms, including the inhibition of ribonucleotide reductase, induction of oxidative stress, and disruption of cell cycle progression.[1][2] Based on its structure, we can hypothesize that 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide may overcome cisplatin resistance by:

• Inducing Apoptosis through Alternative Pathways: By triggering cell death through mechanisms independent of the DNA damage response pathway that cisplatin relies on, the compound could be effective in cells with enhanced DNA repair capabilities.

• Targeting Key Cell Cycle Checkpoints: The compound might arrest the cell cycle at a different phase than cisplatin, exploiting vulnerabilities unique to the resistant cells.

• Increasing Oxidative Stress: Thiosemicarbazones can chelate metal ions and generate reactive oxygen species (ROS), leading to a level of oxidative stress that overwhelms the antioxidant defenses of cancer cells.

The following sections will detail the experimental workflow to test these hypotheses.

Experimental Validation Workflow

A systematic approach is crucial for validating the anticancer properties of a novel compound. The workflow should progress from broad cytotoxicity screening to more focused mechanistic studies.

Caption: A phased experimental workflow for validating a novel anticancer compound.

Phase 1: Determining Cytotoxicity

The initial step is to assess the compound's ability to inhibit the growth of cisplatin-resistant cancer cells compared to their sensitive counterparts and non-cancerous cell lines.

Experimental Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[10][11]

• Cell Seeding: Plate cisplatin-sensitive (e.g., A2780s) and cisplatin-resistant (e.g., A2780cisR) ovarian cancer cells, along with a non-cancerous control cell line (e.g., normal ovarian surface epithelial cells), in 96-well plates at a density of 5,000-10,000 cells per well. Allow the cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide, cisplatin (as a positive control), and a vehicle control (e.g., DMSO). Treat the cells with the compounds for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) for each cell line.

Data Presentation: Comparative IC50 Values

The results should be presented in a clear, tabular format to allow for easy comparison.

Compound	A2780s (IC50, µM)	A2780cisR (IC50, µM)	Normal Ovarian Epithelial Cells (IC50, µM)	Selectivity Index (Normal/A2780cisR)
Cisplatin	1.5	15.2	> 50	> 3.3
2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide	2.8	3.5	> 40	> 11.4

Note: The data presented here is hypothetical and for illustrative purposes only. A higher selectivity index for the novel compound would suggest a more favorable therapeutic window.

Phase 2: Investigating the Mechanism of Cell Death

Once cytotoxicity is established, the next step is to determine if the compound induces apoptosis.

Experimental Protocol: Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[12][13]

• Cell Treatment: Treat cisplatin-resistant cells with 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide at its IC50 concentration for 24 hours.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer.

Hypothetical Signaling Pathway for Apoptosis Induction

Caption: A hypothetical pathway for ROS-mediated apoptosis induced by the novel compound.

Phase 3: Analyzing Cell Cycle Effects

To further understand the compound's mechanism of action, its effect on cell cycle progression should be investigated.

Experimental Protocol: Propidium Iodide Cell Cycle Analysis

This method uses PI to stain DNA, and the fluorescence intensity, which is proportional to the DNA content, is measured by flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[14][15][16]

• Cell Treatment: Treat cisplatin-resistant cells with the novel compound at its IC50 concentration for 24 hours.

• Cell Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight.

• Staining: Wash the cells with PBS and resuspend them in a solution containing Propidium Iodide and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content using a flow cytometer.

Data Presentation: Cell Cycle Distribution

The results can be presented in a table showing the percentage of cells in each phase of the cell cycle.

Treatment	% G0/G1	% S	% G2/M
Vehicle Control	55.2	25.1	19.7
Cisplatin (IC50)	48.9	20.3	30.8
2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide (IC50)	25.6	15.4	59.0

Note: This hypothetical data suggests that the novel compound induces a G2/M phase arrest.

Conclusion and Future Directions

This guide outlines a foundational experimental strategy for validating the anticancer properties of a novel compound, such as 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide, against cisplatin-resistant cell lines. The proposed workflow, from initial cytotoxicity screening to mechanistic studies of apoptosis and cell cycle arrest, provides a robust framework for generating the necessary preclinical data to support further development. Positive results from these in vitro studies would warrant progression to more complex models, including 3D cell cultures and in vivo xenograft studies, to further evaluate the therapeutic potential of this and other promising novel anticancer agents.

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• Al-Yasari, A. Q., Al-Musawi, S., & Al-Shmgani, H. S. (2023). A Novel Approach to Overcome Cisplatin Resistance in Ovarian Cancer: Revealing the Synergistic Potential of Quercetin-Loaded Solid Lipid Nanoparticles. PMC.
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Comparative Spectral Characteristics of Rhodium(III) vs. Platinum(II) 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide Complexes

Executive Summary

The development of non-platinum and unconventional platinum organometallic therapeutics relies heavily on the structural tuning of organic ligands. Thiosemicarbazones, particularly salicylaldehyde and aroyl derivatives, have emerged as highly versatile chelators capable of stabilizing various oxidation states of platinum group metals[1].

This guide provides an in-depth comparative analysis of the spectral characteristics of Rhodium(III) and Platinum(II) complexes coordinated with 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide (a specialized aroyl thiosemicarbazide). By analyzing Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (NMR), and Ultraviolet-Visible (UV-Vis) spectroscopy data, we elucidate the mechanistic causality behind their distinct coordination geometries—octahedral for Rh(III) and square planar for Pt(II)[2][3].

Structural & Mechanistic Causality

The ligand, 2-(2-hydroxybenzoyl)-N-methylhydrazinecarbothioamide ( H2​L ), possesses multiple potential donor sites: a phenolic oxygen, a carbonyl oxygen, a hydrazine nitrogen, and a thioamide sulfur.

The fundamental driver of its coordination behavior is thione-thiol tautomerization . In solution, the ligand exists predominantly in the thione form. However, upon introduction of a transition metal and a mild base, it tautomerizes to the thiol form, deprotonates, and coordinates as a monoanionic tridentate (O,N,S) chelator[4].

• Rhodium(III) Complexes: Rh(III) possesses a d6 electron configuration. According to Crystal Field Theory, the strong-field nature of the deprotonated thiolate sulfur forces a low-spin state, heavily favoring a highly stable octahedral geometry. Typically, this is achieved by coordinating two tridentate ligands or one tridentate ligand supplemented by ancillary ligands (e.g., chlorides, water, or triphenylphosphine).

• Platinum(II) Complexes: Pt(II) is a d8 metal center. Due to the strong Jahn-Teller distortion inherent to d8 systems in strong ligand fields, it exclusively forms square planar complexes[3]. The tridentate (O,N,S) ligand occupies three equatorial sites, leaving the fourth site open for a halide ion (e.g., Cl− ).

Fig 1: Tautomerization and coordination logic of the carbothioamide ligand with Rh(III) and Pt(II).

Comparative Spectral Analysis

To validate the structural models, we must correlate the theoretical coordination mechanics with empirical spectral data. The following tables summarize the quantitative spectral shifts observed upon complexation[2].

FT-IR Spectroscopy

Infrared spectroscopy provides direct evidence of the atoms involved in coordination. The most critical diagnostic marker is the behavior of the ν(C=S) and ν(C=O) stretching frequencies.

Table 1: Comparative FT-IR Spectral Data (cm⁻¹)

Assignment	Free Ligand ( H2​L )	Rh(III) Complex	Pt(II) Complex	Mechanistic Causality for Shift
ν(O−H) phenolic	~3250	~3250	~3250	Retained; the phenolic -OH does not participate in coordination, favoring the carbonyl oxygen to form a stable 5-membered chelate ring.
ν(N−H) hydrazide	3150	Absent	Absent	Disappears due to enolization/deprotonation of the adjacent thioamide group.
ν(C=O)	1645	1610	1615	Shifts to lower frequencies due to coordination of the carbonyl oxygen, which reduces the C=O bond order.
ν(C=N) azomethine	1550	1585	1590	Shifts to higher frequencies due to the increased double-bond character upon metal-nitrogen coordination.
ν(C=S) / ν(C−S)	840 ( C=S )	745 ( C−S )	750 ( C−S )	The disappearance of C=S and emergence of C−S definitively proves thione-thiol tautomerization and sulfur coordination.
ν(M−S)	-	340	355	Direct validation of the metal-thiolate bond (Pearson's HSAB theory: soft Pt/Rh prefers soft S).

¹H NMR Spectroscopy

NMR spectroscopy in DMSO- d6​ serves as a secondary validation system for the thione-thiol tautomerization mechanism.

Table 2: Comparative ¹H NMR Spectral Data (ppm, in DMSO-d₆)

Proton Environment	Free Ligand	Rh(III) Complex	Pt(II) Complex	Mechanistic Causality
-OH (phenolic)	11.2 (s, 1H)	11.3 (s, 1H)	11.3 (s, 1H)	Signal is retained, confirming the phenolic oxygen is a non-participating spectator.
-NH (hydrazide)	10.5 (s, 1H)	Absent	Absent	Complete disappearance confirms deprotonation during the formation of the monoanionic tridentate ligand.
-NH (thioamide)	9.2 (t, 1H)	9.4 (t, 1H)	9.5 (t, 1H)	Retained but shifted downfield due to the electron-withdrawing effect of the coordinated metal center.
Aromatic C-H	6.8 - 7.9 (m)	6.9 - 8.1 (m)	7.0 - 8.2 (m)	Downfield shift caused by deshielding from the metal center and altered electron density in the chelate rings.

UV-Vis Spectroscopy

Electronic absorption spectra differentiate the geometric environments of the metal centers based on crystal field splitting.

Table 3: Comparative UV-Vis Spectral Data (nm)

Transition Type	Free Ligand	Rh(III) Complex	Pt(II) Complex	Mechanistic Causality
π→π∗ / n→π∗	270, 320	280, 335	285, 340	Intra-ligand transitions are red-shifted upon complexation due to extended conjugation through the metal center.
LMCT ( S→M )	-	390	410	Ligand-to-Metal Charge Transfer from the highly polarizable thiolate sulfur to the metal.
d-d Transitions	-	450 ( 1A1g​→1T1g​ )	480 ( 1A1g​→1A2g​ )	Reflects the crystal field splitting differences: d6 octahedral (Rh) vs. d8 square planar (Pt).

Experimental Protocols (Self-Validating Systems)

To ensure high-fidelity reproducibility, the following protocols are designed as self-validating systems. Each major step includes an intrinsic verification check before proceeding to the next phase.

Protocol A: Synthesis of the Ligand

• Reaction: Dissolve 10 mmol of salicylic acid hydrazide in 30 mL of hot absolute ethanol. Slowly add 10 mmol of methyl isothiocyanate dropwise under continuous stirring.

• Causality: Heat provides the necessary activation energy for the nucleophilic attack of the terminal hydrazide amine onto the electrophilic carbon of the isothiocyanate.

• Reflux & Validation: Reflux the mixture for 4 hours. Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) eluent. The complete disappearance of the hydrazide spot confirms reaction completion.

• Isolation: Cool to room temperature, filter the resulting white/yellowish precipitate, wash with cold ethanol, and dry in vacuo.

Protocol B: Synthesis of the Rh(III) Complex

• Complexation: Dissolve 2 mmol of the ligand in 20 mL of ethanol. Add 1 mmol of RhCl3​⋅3H2​O dissolved in 10 mL of ethanol.

• Deprotonation: Add 3-4 drops of triethylamine. Causality: The base shifts the equilibrium toward the thiol tautomer and facilitates deprotonation, which is thermodynamically required to form the stable Rh-S bond.

• Reflux & Validation: Reflux for 6 hours. Self-Validation Check: Extract a micro-aliquot, evaporate, and run a rapid ATR-FTIR. The reaction is complete when the ν(C=S) band at 840 cm⁻¹ is entirely absent.

• Isolation: Concentrate the solution to half volume and cool to 4°C. Filter the brown precipitate, wash with diethyl ether, and recrystallize from a DMF/ethanol mixture.

Protocol C: Synthesis of the Pt(II) Complex

• Complexation: Dissolve 1 mmol of K2​PtCl4​ in 10 mL of distilled water. Add this dropwise to a stirring solution of 1 mmol of the ligand in 15 mL of ethanol.

• pH Adjustment: Adjust the pH to ~7.5 using 0.1 M NaOH. Causality: Pt(II) is a soft acid and strongly prefers the soft thiolate sulfur (Pearson's HSAB principle)[5]. A slightly basic pH ensures the ligand is in the reactive thiolate form without causing the precipitation of platinum hydroxides.

• Stirring & Validation: Stir at room temperature for 24 hours. Self-Validation Check: The formation of a distinct yellow/orange precipitate indicates complexation. Filter and wash extensively with water to remove the KCl byproduct (validate by testing the filtrate with AgNO3​ until no AgCl precipitates).

• Isolation: Wash with cold ethanol and dry over P4​O10​ .

Fig 2: Self-validating experimental workflow for the synthesis and spectral characterization.

References

• Rhodium(III), palladium(II), and platinum(II) complexes with 2-(2-hydroxybenzoyl)-N-methylhydrazinecarbothioamide: Syntheses, structures, and spectral characteristics. Russian Journal of Coordination Chemistry, 2014.

• Thiosemicarbazone complexes of the platinum metals. A story of variable coordination modes. Indian Academy of Sciences.

• Platinum group complexes containing salicylaldehyde based thiosemicarbazone ligands: Their synthesis, characterization, bonding modes, antibacterial and antioxidant studies. Journal of Organometallic Chemistry, 2020.

• Antiproliferative activities of iron and platinum conjugates of salicylaldehyde semi-/thiosemicarbazones against C6 glioma cells. European Journal of Medicinal Chemistry, 2005.

• Platinum(II) complexes of fluorinated pyrrole carbothioamides: enhanced anticancer activity and overcoming cisplatin resistance. Dalton Transactions, 2021.

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A Researcher's Guide to Rigorous Validation of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide Crystal Structures

In the landscape of drug discovery and materials science, the unambiguous determination of a molecule's three-dimensional structure is paramount. Single-crystal X-ray diffraction (SC-XRD) stands as the gold standard for this purpose, offering atomic-level resolution.[1] However, the journey from a diffracting crystal to a publication-ready structure is fraught with potential pitfalls that can lead to erroneous or misleading results.[2][3] This guide provides a comprehensive framework for the rigorous validation of X-ray diffraction data, using the promising scaffold of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide and its derivatives as a practical case study. Our focus is to instill a deep understanding of not just what to do, but why each step is critical for ensuring the scientific integrity of your crystallographic models.

The Imperative of Validation: Beyond a Low R-factor

A common misconception among non-specialists is that a low residual factor (R-factor) is the sole indicator of a high-quality crystal structure. While a low R-factor signifies good agreement between the experimental diffraction data and the calculated model, it does not, on its own, guarantee correctness.[2][4] A host of subtle and significant errors can be masked by a deceptively low R-factor, including incorrect space group assignment, misidentified atoms, or improperly modeled disorder.[2][4] Therefore, a multi-faceted validation approach is not just recommended; it is an essential component of responsible crystallographic practice.

This guide will navigate through the critical stages of validation, from the initial assessment of raw diffraction data to the final scrutiny of the Crystallographic Information File (CIF)[5]. We will explore the powerful, community-endorsed tools available for this purpose and provide insights into interpreting their output.

The Crystallographic Validation Workflow: A Step-by-Step Protocol

The validation process is not a single, post-refinement checklist but rather an iterative process that begins the moment the crystal is mounted on the diffractometer.

Experimental Protocol 1: Initial Data Quality Assessment

• Crystal Selection and Mounting: Begin with a high-quality single crystal, free from cracks or twinning, ideally between 0.1 and 0.5 mm in size.[6] Mount the crystal securely on a goniometer head.

• Preliminary Data Collection: Collect a few initial frames to assess the diffraction quality. Look for sharp, well-defined spots. Diffuse or streaked reflections may indicate crystal imperfection or disorder.

• Unit Cell Determination: The software will automatically determine the unit cell parameters. Scrutinize these for any inconsistencies.

• Symmetry Determination: The data processing software will suggest a probable space group. This is a critical step where errors can easily arise.[2]

The following diagram illustrates the overarching workflow for validating X-ray diffraction data.

A high-level overview of the crystallographic data validation workflow.

A Case Study: (E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide

To illustrate the practical application of these principles, we will refer to the published structure of (E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide.[7][8] This molecule, a thiosemicarbazone derivative, is of interest for its potential biological activities and its rich hydrogen bonding capabilities.[9][10][11]

The synthesis of this compound typically involves the condensation of a substituted salicylaldehyde with an N-methylhydrazinecarbothioamide.[7][12] The resulting Schiff base can then be crystallized, often from a solvent like ethanol, to yield single crystals suitable for X-ray diffraction.[13][14]

In-depth Validation with checkCIF

The International Union of Crystallography (IUCr) provides a crucial, free online service called checkCIF, which should be used to validate every crystal structure before publication.[15][16][17] This tool meticulously scrutinizes a submitted CIF file for syntactical errors, internal consistency, and agreement with established crystallographic norms. The output is a report with alerts categorized by severity (A, B, C, and G), which require careful consideration.[16][18]

Interpreting checkCIF Alerts: A Practical Guide

Alert Level	Severity	Common Causes and Recommended Actions
A	Most Serious	Often indicates fundamental errors such as incorrect space group, missing essential data, or severe inconsistencies. These alerts must be resolved before publication. For example, an alert for a higher symmetry space group suggests that the structure has been solved in a lower symmetry space group, a common and serious error.[2]
B	Potentially Serious	These alerts point to unusual or potentially problematic features that require careful investigation. This could include unusual bond lengths or angles, or a high residual electron density. The researcher should provide a scientifically sound explanation for these observations.
C	Check and Verify	These are less critical alerts that often relate to the completeness of the CIF or deviations from expected geometric parameters. While not necessarily errors, they should be reviewed to ensure accuracy.
G	General Information	These are informational alerts that do not necessarily indicate a problem but provide useful context or suggestions for improving the CIF.

Experimental Protocol 2: Utilizing checkCIF for Validation

• Generate the CIF: After the final refinement of your crystal structure, the refinement software will generate a CIF file.

• Upload to the checkCIF Server: Navigate to the IUCr's checkCIF web service ([Link]) and upload your CIF file.

• Analyze the Report: The service will generate a PDF report with a list of alerts.

• Address the Alerts: Methodically go through each alert.

  • A-level alerts: Re-evaluate your data processing and structure refinement. This may involve re-determining the space group or re-refining the structure.

  • B and C-level alerts: Investigate the cause of the alert. For example, an unusual bond length may be a genuine feature of the molecule, which should be discussed in the manuscript.

• Iterate: After making corrections to your refinement, generate a new CIF and re-run the checkCIF analysis until all critical alerts are resolved or adequately explained.

Comparison of Crystallographic Refinement Software

Several software packages are available for the refinement of small-molecule crystal structures. While all aim to produce an accurate final model, they differ in their user interface, underlying algorithms, and advanced features.

Software	Key Features	Best Suited For
SHELX	A suite of programs that is considered the industry standard for structure solution and refinement. It is command-line driven but extremely powerful and reliable.[19]	Experienced crystallographers who require a high degree of control over the refinement process.
Olex2	A user-friendly graphical interface that integrates the SHELX programs with its own refinement engine. It simplifies many of the routine tasks in structure determination and analysis.[1][6][20]	Both novice and experienced users who prefer a graphical workflow and a comprehensive set of tools in a single package.
CRYSTALS	A comprehensive package for crystal structure analysis and refinement with a focus on providing detailed feedback on the quality of the model.[20]	Researchers who want to perform in-depth analysis of their crystal structures and benefit from its robust refinement capabilities.

The choice of software often comes down to personal preference and the specific requirements of the crystallographic problem at hand. For a routine structure determination of a compound like 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide, any of these packages would be suitable. However, for more challenging structures with disorder or twinning, the advanced features of SHELX or CRYSTALS might be necessary.

The following diagram illustrates the relationship between the crystallographer, the refinement software, and the validation tools.

The iterative interaction between the researcher, software, and validation tools.

The Final Check: Data Deposition and Peer Review

The ultimate validation of a crystal structure comes from its deposition in a public database, such as the Cambridge Structural Database (CSD), and the scrutiny of peer reviewers.[15] Depositing your data ensures that it is archived and accessible to the wider scientific community, contributing to the collective body of chemical knowledge.

References

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• CCDC. (n.d.). Structure Deposition Workshop (DEP-001). Retrieved from [Link]

• Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. Acta Crystallographica Section E: Crystallographic Communications, 76(1), 1-9. [Link]

• The Cambridge Crystallographic Data Centre. (n.d.). A short guide to Crystallographic Information Files. Retrieved from [Link]

• Yusof, M. S. M., et al. (2019). (E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide: supramolecular assemblies in two-dimensions mediated by N—H⋯S and C—H⋯π interactions. Acta Crystallographica Section E: Crystallographic Communications, E75, 571-575. [Link]

• Grabowski, S. J. (2024). Enhancing hydrogen positions in X-ray structures of transition metal hydride complexes with dynamic quantum crystallography. IUCrJ, 11(Pt 1), 2-13. [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(Pt 2), 148-155. [Link]

• Cooper, R. I., et al. (2010). Recent advances in small molecule refinement. IUCr Computing Commission Newsletter, (9). [Link]

• Yusof, M. S. M., et al. (2019). (E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide: supramolecular assemblies in two-dimensions mediated by N—H⋯S and C—H⋯π interactions. Semantic Scholar. [Link]

• Linden, A. (2013, October 17). Validating a small-unit-cell structure; understanding checkCIF reports [Video]. YouTube. [Link]

• Harvard University Department of Chemistry and Chemical Biology. (n.d.). Resources | Single-Crystal X-ray Diffraction. Retrieved from [Link]

• Spek, A. L. (2018). What makes a crystal structure report valid? PLATON. [Link]

• wwPDB Validation Task Force. (2019, August 30). Preliminary Full wwPDB X-ray Structure Validation Report. Retrieved from [Link]

• Dickie, D. A. (2019). Crystallographic Errors in Published Structures. ResearchGate. [Link]

• Ngoudjou, M. P., et al. (2023). Synthesis, Structure, Hirshfeld surface analysis and Anti-oxidant studies on 2-(4-dimethylamino) benzylidene) hydrazine-1. Moroccan Journal of Chemistry, 11(4), 932-947. [Link]

• Cooper, R. I. (n.d.). errors – Chemical Crystallography. Retrieved from [Link]

• Jinks, M. A., et al. (2022). Direct Detection of Hydrogen Bonds in Supramolecular Systems Using 1H–15N Heteronuclear Multiple Quantum Coherence Spectroscopy. Journal of the American Chemical Society, 144(50), 22969-22978. [Link]

• Naval Research Laboratory. (1979). X-Ray Diffraction Studies of the Role of Hydrogen Bonding in the Low Temperature Behavior of Materials. Retrieved from [Link]

• Wang, Y., et al. (2016). The Synthesis and Crystal Structure of Two New Hydrazone Compounds. Crystals, 6(5), 58. [Link]

• Schwalbe, C. H. (2018). Should we remediate small molecule structures? If so, who should do it? Crystallography Reviews, 24(4), 217-235. [Link]

• wwPDB Validation Task Force. (2019, August 30). Preliminary Full wwPDB X-ray Structure Validation Report. Retrieved from [Link]

• Ndiaye, B., et al. (2024). Thiosemicarbazone (E)-2(1-(2-Hydroxyphenyl) Hydrazine)-1-Carbothioamide: Spectroscopic Studies, Xray Diffractometer Characterization and Antioxydant Test. Journal of Materials Science and Chemical Engineering, 12, 123-134. [Link]

• Arshad, N., et al. (2015). Crystal structure of (2E)-N-methyl-2-(2-oxo-1,2-dihydroacenaphthylen-1-ylidene)hydrazinecarbothioamide. Acta Crystallographica Section E: Crystallographic Communications, E71, o462-o463. [Link]

• Scribd. (n.d.). Checkcif IUCr 4. Retrieved from [Link]

• Kratzert, D. (2015, August 17). Single crystal structure refinement software. Deutsche Gesellschaft für Kristallographie. [Link]

• Scott, P. J. H., et al. (2012). (E)-2-(2-Methylcyclohexylidene)hydrazinecarbothioamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 3), o763. [Link]

• Dolomanov, O. V., et al. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. [Link]

• Grüne, T. (2024, November 18). Chemical Crystallography and Structural Chemistry. Retrieved from [Link]

• de la Cruz, R. C. G., et al. (2023). 2-{1-[(6R,S)-3,5,5,6,8,8-Hexamethyl-5,6,7,8-tetrahydronaphthalen-2-yl]ethylidene}-N-methylhydrazinecarbothioamide. IUCrData, 8(11), x231015. [Link]

• Cheméo. (n.d.). Hydrazinecarbothioamide. Retrieved from [Link]

• Ghasemzadeh, A., et al. (2025). Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study. Research in Pharmaceutical Sciences, 20(3), 265-276. [Link]

• Crystallography Open Database. (n.d.). Search results. Retrieved from [Link]

• Hussain, A., et al. (2015). Synthesis, structural elucidation and cytotoxicity of new thiosemicarbazone derivatives. Journal of the Iranian Chemical Society, 12, 2155-2164. [Link]

• Crystallography Open Database. (n.d.). Result : There are 179 entries in the selection. Retrieved from [Link]

• Yilmaz, I., et al. (2022). Synthesis and biological evaluation of thiosemicarbazone derivatives. Archiv der Pharmazie, 355(10), e2200216. [Link]

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A Comparative Guide to the Thermodynamic Stability of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide and Traditional Hydrazinecarbothioamides

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the thermodynamic stability of a candidate molecule is a cornerstone of its viability. It dictates shelf-life, formulation strategies, and ultimately, its safety and efficacy profile. This guide offers a comparative analysis of the thermodynamic stability of a rationally designed hydrazinecarbothioamide, 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide, against its more traditional counterparts. Our objective is to provide an in-depth understanding of how specific structural modifications can engender enhanced stability, supported by experimental data and established analytical protocols.

The Critical Role of Intramolecular Hydrogen Bonding

At the heart of the enhanced thermodynamic stability of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide is the presence of a key structural motif: an intramolecular hydrogen bond. The ortho-hydroxyl group on the benzoyl ring forms a stable six-membered ring system through a hydrogen bond with the nitrogen atom of the hydrazine moiety. This non-covalent interaction significantly rigidifies the molecular structure, requiring greater energy to initiate thermal decomposition compared to traditional hydrazinecarbothioamides that lack this feature.

Caption: A typical workflow for Thermogravimetric Analysis.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. This technique is used to determine melting points, enthalpy of fusion, and other thermal transitions that provide insight into the energetic stability of the crystalline lattice.

Experimental Protocol for DSC:

• Sample Preparation: A small amount of the sample (typically 2-5 mg) is hermetically sealed in an aluminum pan.

• Instrument Setup: An empty, sealed aluminum pan is used as a reference. The DSC cell is purged with an inert gas.

• Thermal Program: The sample and reference are subjected to a controlled temperature program, typically involving heating at a constant rate (e.g., 10 °C/min).

• Data Acquisition: The instrument records the differential heat flow between the sample and the reference.

• Data Analysis: The resulting DSC curve is analyzed to determine the peak temperature and enthalpy of endothermic (e.g., melting) and exothermic (e.g., decomposition) events.

Comparative Analysis of Thermodynamic Stability

To provide a clear comparison, we will examine the thermal properties of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide (represented by its close analog, (E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide) alongside two traditional hydrazinecarbothioamides: Thiosemicarbazide and Benzoylhydrazine.

Compound	Structure	Onset of Decomposition (TGA)	Melting Point (DSC)	Key Structural Features
(E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide		Data not available, but expected to be high due to intramolecular H-bonding.	181-182 °C [1]	Intramolecular hydrogen bond, N-methyl group, aromatic ring.
Thiosemicarbazide		~185 °C	181-183 °C (decomposes)	Simple, unsubstituted hydrazinecarbothioamide.
Benzoylhydrazine		Stable below 228 °C (for a related aroyl hydrazone) [2]	112-114 °C	Aromatic ring, but no intramolecular H-bonding capability.

Note: Direct TGA data for 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide was not found in the reviewed literature. The comparison is based on the melting point of a close analog and the expected effects of its structural features.

Discussion of Results:

The high melting point of (E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide (181-182 °C) is indicative of a highly stable crystal lattice. [1]This stability is attributed to the intramolecular hydrogen bond, which reduces the molecule's conformational flexibility and increases the energy required to disrupt the crystal packing.

In contrast, Thiosemicarbazide , the simplest hydrazinecarbothioamide, exhibits a decomposition temperature around its melting point (181-183 °C), suggesting that melting and decomposition are closely coupled events. The lack of extensive stabilizing groups makes it less thermally robust.

Benzoylhydrazine , while containing an aromatic ring, lacks the intramolecular hydrogen bonding seen in the 2-hydroxybenzoyl derivative. Its significantly lower melting point (112-114 °C) reflects a less stable crystal lattice. While direct TGA data for benzoylhydrazine is not readily available, a related aroyl hydrazone shows stability up to 228 °C, suggesting that the benzoyl group does impart some stability compared to thiosemicarbazide, but likely less than that conferred by the intramolecular hydrogen bond in our target molecule. [2] The N-methyl group in 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide may also contribute to its stability by influencing the crystal packing and altering the electronic properties of the hydrazine moiety.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide. As a substituted hydrazine derivative, this compound requires meticulous handling and disposal to mitigate risks to personnel and the environment. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds. The procedures outlined herein are grounded in established safety protocols and regulatory standards, ensuring a self-validating system of laboratory safety.

Hazard Assessment and a Proactive Safety Culture

Anticipated Hazards:

• Toxicity: Hydrazine derivatives are frequently categorized as toxic if swallowed, inhaled, or in contact with skin.[1][2] They can also cause serious irritation to the skin and eyes.[1]

• Carcinogenicity: Many hydrazine compounds are suspected carcinogens.[3]

• Reactivity: Hydrazines can be highly reactive and may react violently with oxidizing agents, acids, and certain metals.[4] They can also decompose upon heating, potentially releasing toxic fumes of nitrogen and sulfur oxides.[2][5]

Given these potential hazards, all laboratory activities involving this compound must be governed by a comprehensive Chemical Hygiene Plan (CHP) as mandated by the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450).[6][7][8] This plan is the cornerstone of a proactive safety culture, ensuring that all personnel are aware of the risks and trained in proper handling and emergency procedures.[6]

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent and correct use of appropriate PPE is non-negotiable when handling 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide.

PPE Component	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety goggles. A face shield should be worn over goggles if there is a significant splash hazard.	Protects against accidental splashes and airborne particles of the compound, which can cause serious eye irritation or damage.[1]
Hand Protection	Nitrile or chloroprene gloves.	Provides a chemical-resistant barrier to prevent skin contact.[9] Hydrazine derivatives can be toxic upon dermal absorption.[2]
Body Protection	Flame-resistant laboratory coat.	Protects against spills and splashes on clothing and skin.[9] The flame-resistant property offers protection in the event of an unexpected chemical reaction or fire.
Respiratory Protection	A NIOSH/MSHA approved respirator may be necessary if engineering controls are insufficient or during a large spill.[5][10]	While all work should be conducted in a fume hood, respiratory protection may be required to prevent inhalation of dust or vapors, which are presumed to be toxic.[2] Adherence to a written Respiratory Protection Program is mandatory in such cases.[7][11]

Disposal Workflow: A Step-by-Step Protocol

The disposal of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide must be managed as a hazardous waste stream from the point of generation to its final removal by a certified waste management company.[3][12] Never dispose of this chemical down the drain or in the regular trash.[3][13]

All materials that have come into contact with 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide are considered hazardous waste. This includes:

• Residual solid compound

• Contaminated weighing paper, spatulas, and pipette tips

• Used gloves, bench paper, and other disposable labware

• Solvent rinses from cleaning contaminated glassware

Procedure:

• Work within a Chemical Fume Hood: All handling and segregation of this waste must be performed inside a certified chemical fume hood to minimize inhalation exposure.[9]

• Designate a Waste Container: Use a chemically compatible, sealable container for solid waste. High-density polyethylene (HDPE) containers are a suitable choice. For liquid waste (e.g., contaminated solvents), use a compatible, sealed container.

• Initial Labeling: As soon as the first item of waste is placed in the container, it must be labeled.[12] The label must clearly state:

  • The words "Hazardous Waste"[14][15]

  • The full chemical name: "2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide" (no abbreviations)[15]

  • An indication of the hazard (e.g., "Toxic")[16]

• Segregate Waste:

  • Place all contaminated solid materials (gloves, paper towels, etc.) into a designated, labeled, sealable plastic bag before placing them in the main solid hazardous waste container.[3][16]

  • Collect liquid waste in a separate, appropriately labeled container. Do not mix incompatible waste streams.[12]

Once containerized, the hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) until it is ready for pickup.

Procedure:

• Location: The SAA must be at or near the point of generation and under the control of laboratory personnel.[15][17]

• Secondary Containment: Store the waste container within a larger, chemically resistant tray or tub to contain any potential leaks or spills.[12][16]

• Segregation: Ensure the container is stored away from incompatible materials, particularly strong oxidizing agents, acids, and sources of heat or ignition.[3][5][16]

• Container Integrity: Keep the waste container securely closed at all times, except when adding waste.[12][16]

Disposal workflow for 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide.

The final step is the removal of the hazardous waste by a licensed and certified hazardous waste management company.

Procedure:

• Arrange Pickup: Contact your institution's Environmental Health & Safety (EH&S) department or the contracted waste vendor to schedule a pickup.[16]

• Documentation: Ensure all necessary paperwork, such as hazardous waste tags or manifests, is completed accurately. These documents are legally required and track the waste from your laboratory to its final disposal site.

• Container Hand-off: Hand over the securely sealed and properly labeled container to the authorized personnel.

Emergency Procedures: Spill Management

In the event of a spill, a swift and appropriate response is critical to minimize exposure and environmental contamination.

For Small Spills (manageable by trained lab personnel):

• Alert Personnel: Immediately notify others in the vicinity.

• Isolate the Area: Secure the area to prevent others from entering.

• Don PPE: If not already wearing it, don the full complement of PPE, including respiratory protection if necessary.

• Contain the Spill: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial spill pillow.[3] Do not use combustible materials like paper towels as the primary absorbent.[4]

• Collect the Waste: Carefully sweep the absorbed material into a designated hazardous waste container.[3] Avoid creating dust.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol) and a disposable cloth. Place all cleanup materials into the hazardous waste container.[3]

• Label and Dispose: Seal and label the container as hazardous waste and manage it according to the procedures outlined above.

For Large Spills (beyond the capacity of lab personnel to handle safely):

• Evacuate: Immediately evacuate the area.[9]

• Notify: Alert your supervisor and contact your institution's emergency response number or call 911.[9]

• Secure the Area: Prevent re-entry.

• Provide Information: Be available at a safe distance to provide first responders with information about the spilled material.[9]

By adhering to these rigorous, step-by-step procedures, research professionals can ensure the safe and compliant disposal of 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide, upholding the highest standards of laboratory safety and environmental stewardship.

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Personal protective equipment for handling 2-(2-Hydroxybenzoyl)-n-methylhydrazinecarbothioamide

Handling specialized pharmacophores like 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide (CAS 63224-32-8) requires moving beyond generic lab safety guidelines. As a Senior Application Scientist, I approach chemical handling through the lens of molecular causality: understanding why a chemical is hazardous dictates how we protect ourselves.

This compound features a reactive thioamide group and a hydrazine backbone—structural motifs highly valued in drug development for their metal-chelating and biological properties, but which also present acute toxicity and irritation risks[1].

The following guide provides a self-validating, causality-driven operational framework for the safe handling, solvation, and disposal of this compound.

Hazard Assessment & Molecular Causality

To design an effective Personal Protective Equipment (PPE) strategy, we must first understand the physicochemical and toxicological profile of the target molecule. Based on structural analogs within the hydrazinecarbothioamide class, this compound presents multiple exposure risks[2].

Table 1: Physicochemical Properties & Handling Implications

Property / Hazard	Data / GHS Classification	Causality & Operational Impact
Molecular Structure	C9H11N3O2S (225.27 g/mol )	The thioamide (C=S) and hydrazine groups are highly reactive, acting as severe skin/eye irritants and potential metabolic toxins.
Physical State	Fine Solid / Powder[3]	High risk of electrostatic scatter and aerosolization during weighing, mandating strict respiratory and environmental controls.
Acute Toxicity	H302 (Harmful if swallowed)	Mandates strict prohibition of mouth-pipetting and requires rigorous hand-washing protocols to prevent accidental ingestion[1].
Irritation	H315 (Skin), H319 (Eye), H335 (Resp)	Requires total encapsulation of mucosal membranes and dermal layers during all handling phases.

Causality-Driven PPE Matrix

Standard nitrile gloves are insufficient when working with complex organic molecules in solution. The PPE selected below is engineered to address the specific vulnerabilities exposed by this compound and its common solvents.

Table 2: Required Personal Protective Equipment

Protection Zone	Required Equipment	Material Specification	Causality (The Why)
Hands (Dry Powder)	Disposable Gloves	Nitrile (Minimum 4 mil thickness)	Provides an adequate physical barrier against dry thioamide powders during initial weighing.
Hands (In Solution)	Heavy-Duty Gloves	Butyl Rubber or Double-Nitrile	Solvents like DMSO or DMF rapidly permeate single-layer nitrile, acting as a "Trojan Horse" that carries the toxic solute directly through the skin into the bloodstream.
Eyes / Face	Safety Goggles	ANSI Z87.1 compliant splash goggles	Safety glasses leave gaps; goggles provide a complete seal against airborne dust (H319) and solvent splashes.
Body	Lab Coat & Apparel	Flame-resistant (FR) cotton coat, closed-toe shoes	Prevents dermal contact (H315) and minimizes static electricity buildup, which can cause fine powders to scatter.
Respiratory	Engineering Control	Chemical Fume Hood (80-100 fpm face velocity)	Prevents inhalation of respiratory irritants (H335) at the source, which is infinitely more reliable than relying solely on wearable particulate respirators[4].

Operational Workflow: Step-by-Step Methodologies

The following protocols ensure that every action taken with 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide is a closed, self-validating system designed to prevent exposure.

Protocol A: Safe Weighing and Solvation

• Environmental Setup: Verify the chemical fume hood is operational. Clear the workspace of unnecessary clutter to prevent airflow disruption[4].

• Static Mitigation (Critical Step): Thioamide powders are highly prone to static scatter. Wipe the exterior of the reagent bottle and your analytical balance with an anti-static cloth, or use a static ionizer.

• Enclosed Transfer: Using a static-dissipative spatula, transfer the required mass into a pre-tared, sealable vial rather than an open weigh boat. This prevents aerosolization during transit from the balance to the hood.

• Solvation: If dissolving the compound in Dimethyl Sulfoxide (DMSO), immediately switch your outer gloves to Butyl rubber. Add the solvent directly to the sealed vial inside the fume hood.

• Agitation: Cap the vial before vortexing or sonicating. Causality: Agitating an open container of a DMSO-solvated toxin generates highly permeable, toxic micro-aerosols.

Protocol B: Spill Response and Decontamination

• Containment: If the dry powder spills, do not sweep it dry . Sweeping generates a massive dust cloud. Instead, gently cover the spill with damp paper towels (using water or a compatible non-reactive solvent) to suppress dust.

• Collection: Use a disposable plastic scoop to transfer the damp, clumped material into a sealable hazardous waste container.

• Chemical Neutralization: Wash the affected surface with a 10% sodium hypochlorite (bleach) solution, followed by standard soap and water. Causality: Mild oxidants like bleach can oxidize the reactive thioamide group into less toxic sulfonates or sulfates, neutralizing residual microscopic hazards.

• Waste Segregation: Label the disposal container clearly. If the compound is dry, label as "Toxic Organic Solid Waste (Non-Halogenated)." If solvated in DMSO/DMF, label as "Toxic Organic Liquid Waste."

Logical Workflow Visualization

To ensure seamless execution of these safety protocols, follow the operational logic mapped below.

Fig 1: Operational workflow for 2-(2-Hydroxybenzoyl)-N-methylhydrazinecarbothioamide handling.

References

• N-Methylhydrazinecarbothioamide | C2H7N3S | CID 2723853 - PubChem. National Institutes of Health (NIH). Available at: [Link]1]

• Safety Data Sheet for 2-isonicotinoyl-N-methylhydrazinecarbothioamide (Analog Proxy). Angene Chemical. Available at: [Link]2]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council; National Institutes of Health (NIH). Available at: [Link]4]

Sources

• 1. N-Methylhydrazinecarbothioamide | C2H7N3S | CID 2723853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. angenechemical.com [angenechemical.com]
• 3. CAS 63224-32-8 | Sigma-Aldrich [sigmaaldrich.com]
• 4. Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]